N-Benzyl-3-bromopropan-1-amine

• CAS: 70052-93-6

Core Science & Biosynthesis

Chemical Properties and Structural Dynamics of N-Benzyl-3-bromopropan-1-amine: A Comprehensive Technical Guide

Abstract N-Benzyl-3-bromopropan-1-amine (CAS: 70052-93-6) is a highly versatile, bifunctional aliphatic amine utilized extensively in the synthesis of nitrogen-containing heterocycles, specifically azetidines, and complex polyamines. As a Senior Application Scientist, I have structured this whitepaper to provide researchers and drug development professionals with an in-depth mechanistic understanding of this molecule. By analyzing its intrinsic reactivity—specifically the tension between its nucleophilic secondary amine and electrophilic alkyl bromide—this guide establishes self-validating protocols for its synthesis, stabilization, and application in medicinal chemistry.

Physicochemical Profiling

Understanding the baseline physicochemical properties of N-Benzyl-3-bromopropan-1-amine is critical for predicting its behavior in solution, determining phase-transfer dynamics, and designing purification workflows. The quantitative data is summarized below 1.

Property	Value
Chemical Name	N-Benzyl-3-bromopropan-1-amine
CAS Number	70052-93-6
Molecular Formula	C10H14BrN
Molecular Weight	228.13 g/mol
SMILES	BrCCCNCc1ccccc1
Structural Class	Secondary aliphatic amine / Primary alkyl halide
Typical Storage Form	Hydrobromide (HBr) or Hydrochloride (HCl) salt

Structural Dynamics & Reactivity Mechanisms

The core defining feature of N-Benzyl-3-bromopropan-1-amine is its bifunctionality . The molecule contains a secondary amine (rendered sterically accessible despite the benzyl group), which acts as a potent nucleophile, and a terminal alkyl bromide, which serves as an excellent electrophile and leaving group.

The Causality of Instability (Free Base Form)

When isolated as a free base, the unshared electron pair on the nitrogen atom is fully active. Driven by the favorable entropy and enthalpy of forming a four-membered ring, the free base spontaneously undergoes an intramolecular SN​2 substitution. The nitrogen lone pair attacks the C3 carbon, displacing the bromide ion to form 1-benzylazetidine 2. At higher concentrations, intermolecular SN​2 reactions compete with cyclization, leading to the formation of linear or branched oligomers 3.

The Causality of Stabilization (Salt Form)

To harness N-Benzyl-3-bromopropan-1-amine as a stable building block, the nucleophilicity of the amine must be neutralized. By converting the free base into a hydrobromide (HBr) salt, the nitrogen lone pair is protonated. This self-validating stabilization technique completely halts both intra- and intermolecular alkylation, allowing the compound to be stored indefinitely at room temperature.

Experimental Workflows: Synthesis and Controlled Cyclization

The following protocols are designed as self-validating systems. Each step includes built-in mechanistic checks to ensure high yield and purity.

Protocol A: Synthesis of N-Benzyl-3-bromopropan-1-amine Hydrobromide

Objective: Synthesize the target molecule while suppressing over-alkylation and premature cyclization. Causality Check: A large stoichiometric excess of 1,3-dibromopropane is used to statistically favor mono-alkylation of benzylamine. The immediate acidic workup ensures the product is trapped as a stable salt before it can degrade.

Step-by-Step Methodology:

• Reagent Preparation: Dissolve 1.0 equivalent of benzylamine in anhydrous ethanol.

• Controlled Alkylation: Add the benzylamine solution dropwise to a vigorously stirred solution of 4.0 equivalents of 1,3-dibromopropane in ethanol at 0°C. Rationale: Low temperature and excess dihalide prevent the formation of N,N-bis(3-bromopropyl)benzylamine.

• Reaction Progression: Warm the mixture to room temperature and stir for 12 hours. Monitor via Thin Layer Chromatography (TLC) using a basic ninhydrin stain to detect the secondary amine.

• Quenching & Salt Formation: Concentrate the mixture under reduced pressure to remove ethanol and unreacted 1,3-dibromopropane. Dissolve the crude oil in anhydrous diethyl ether and bubble dry HBr gas (or add 1M HCl in ether) until precipitation ceases.

• Isolation: Filter the resulting white precipitate. Wash extensively with cold ether to remove organic impurities and dry under vacuum to yield pure N-benzyl-3-bromopropan-1-amine hydrobromide.

Protocol B: Base-Promoted Cyclization to 1-Benzylazetidine

Objective: Utilize the bifunctional nature of the precursor to synthesize a strained 4-membered heterocycle 2. Causality Check: The addition of a non-nucleophilic base deprotonates the ammonium salt, liberating the free amine, which then undergoes rapid intramolecular cyclization driven by thermal energy.

Step-by-Step Methodology:

• Free Base Generation: Suspend N-benzyl-3-bromopropan-1-amine hydrobromide in a biphasic mixture of dichloromethane (DCM) and saturated aqueous sodium bicarbonate ( NaHCO3​ ).

• Phase Transfer: Stir vigorously for 30 minutes. The neutralized free base migrates into the organic DCM layer, validating the deprotonation.

• Cyclization: Separate the organic layer, dry over anhydrous Na2​SO4​ , and concentrate. Dissolve the resulting oil in highly dilute acetonitrile (to favor intramolecular over intermolecular reactions) and add 1.5 equivalents of potassium carbonate ( K2​CO3​ ). Reflux at 80°C for 4-6 hours.

• Purification: Filter off the inorganic salts, concentrate the filtrate, and purify via silica gel chromatography to yield pure 1-benzylazetidine.

Pathway Visualization

The following diagram illustrates the logical flow of the synthesis and the divergent reactivity pathways of the free base versus the salt form.

Reaction pathways and stability dynamics of N-benzyl-3-bromopropan-1-amine.

Applications in Medicinal Chemistry & Drug Development

In modern drug discovery, N-Benzyl-3-bromopropan-1-amine is a highly prized intermediate due to its ability to rapidly generate structural complexity:

• Azetidine Bioisosteres: The cyclized derivative, 1-benzylazetidine, is frequently used to incorporate azetidine rings into pharmacophores. Azetidines serve as metabolically stable, low-lipophilicity bioisosteres for piperidines and morpholines, often improving the pharmacokinetic profile (e.g., lowering logD) of a drug candidate 2.

• Polyamine Synthesis: The terminal bromide can be displaced by various primary or secondary amines to generate complex, asymmetric 1,3-diamines (e.g., N1,N3-dibenzylpropane-1,3-diamine) 4. The benzyl group acts as a robust protecting group that can be cleanly removed later via palladium-catalyzed hydrogenolysis ( Pd/C,H2​ ) to yield free secondary amines for further functionalization.

References

• Hayashi, K., et al. "Synthesis of a Strain Molecule, 1-Azabicyclo [1.1.0] butane." Yakugaku Zasshi Journal of the Pharmaceutical Society of Japan, 2010. 2

• Thieme Connect. "New Simple Synthesis of N-Substituted 1,3-Oxazinan-2-ones." Synthesis, 2007. 3

• AiFChem. "10239-34-6 | N1,N3-Dibenzylpropane-1,3-diamine Product Information." 4

• Echemi. "N-benzyl-3-bromopropan-1-amine (CAS 70052-93-6) Chemical Properties." 1

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Physicochemical Profiling and Solubility Dynamics of N-Benzyl-3-bromopropan-1-amine

Executive Summary

N-Benzyl-3-bromopropan-1-amine is a highly versatile bifunctional building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs) and advanced organic materials. However, its dual nature—possessing both a nucleophilic secondary amine and an electrophilic alkyl bromide—presents unique challenges regarding chemical stability and solubility. This technical whitepaper provides an in-depth analysis of its physicochemical properties, elucidates the causality behind its tendency for self-alkylation, and establishes a self-validating protocol for its solubilization and handling in drug development workflows.

Molecular Identity & Fundamental Physicochemical Data

Accurate physicochemical profiling is the cornerstone of effective formulation and synthetic planning. The presence of the lipophilic benzyl group significantly influences the compound's partition coefficient, while the secondary amine governs its pH-dependent solubility.

Table 1: Fundamental Physicochemical Properties

Property	Value
Chemical Name	N-Benzyl-3-bromopropan-1-amine
CAS Number	70052-93-6
Molecular Formula	C10H14BrN[1]
Molecular Weight	228.13 g/mol [2]
Topological Polar Surface Area (TPSA)	12.03 Ų[1]
LogP (Predicted)	2.95
Standard Storage Form	Hydrobromide (HBr) salt[3]

The Chemical Causality of Instability: Intramolecular Cyclization

A critical failure point in workflows involving N-benzyl-3-bromopropan-1-amine is the misunderstanding of its thermodynamic stability. When maintained as a free base, the molecule is inherently unstable.

The Mechanistic Causality: The lone pair of electrons on the secondary nitrogen acts as an internal nucleophile. The three-carbon propyl chain provides an optimal spatial trajectory for a 4-exo-tet cyclization. Consequently, the nitrogen attacks the electrophilic carbon bearing the bromide leaving group via an intramolecular SN​2 mechanism. This reaction yields a four-membered azetidine ring—specifically, 1-benzylazetidine[4].

This self-alkylation is thermodynamically driven and accelerates rapidly under neutral to basic conditions, or upon exposure to heat[5]. To prevent this degradation, the compound is commercially supplied and stored as a hydrobromide (HBr) salt[3]. Protonation of the secondary amine eliminates the nucleophilicity of the nitrogen lone pair, effectively halting the cyclization pathway and ensuring cold-chain stability[6].

Caption: Mechanistic pathway of self-alkylation to 1-benzylazetidine.

Solubility Profile & Solvent Selection Matrix

Because the compound is handled as an HBr salt but often reacted as a free base, understanding its differential solubility is paramount. The LogP of 2.95 indicates moderate lipophilicity for the free base[7], driving its solubility in organic solvents.

Table 2: Differential Solvent Selection Matrix

Solvent	Polarity Index	Solubility (HBr Salt)	Solubility (Free Base)	Application Context
Water	10.2	Highly Soluble	Insoluble	Aqueous extraction, salt storage
Methanol (MeOH)	5.1	Soluble	Soluble	Polar protic reactions
Dichloromethane (DCM)	3.1	Insoluble	Highly Soluble	Biphasic extractions, halogenation
Dimethyl Sulfoxide (DMSO)	7.2	Soluble	Soluble	High-temperature SN​2 couplings
Hexanes	0.1	Insoluble	Sparingly Soluble	Trituration, non-polar washing

Experimental Protocol: Solubilization and Free-Base Liberation Workflow

Many synthetic applications require the reactive free base. The following self-validating protocol ensures the safe, in situ liberation of the free base without compromising structural integrity or triggering premature azetidine formation.

Objective: To generate and solubilize the reactive free base from the stable hydrobromide salt immediately prior to use.

Step-by-Step Methodology:

• Suspension: Weigh the required amount of N-benzyl-3-bromopropan-1-amine HBr and suspend it in Dichloromethane (DCM) (10 mL per gram of salt) in a round-bottom flask. Causality Note: DCM is chosen because it readily dissolves the free base upon formation, pulling it out of the aqueous phase and protecting it from hydrolytic side reactions.

• Thermal Control: Submerge the flask in an ice bath (0°C). Causality Note: Lowering the temperature reduces the kinetic energy available to overcome the activation barrier for intramolecular cyclization, preserving the free base.

• Mild Basification: Slowly add an equal volume of cold 0.5 M Sodium Bicarbonate ( NaHCO3​ ) solution under vigorous stirring. Causality Note: A mild, buffering base is strictly utilized over strong bases (like NaOH) to prevent the competitive intermolecular hydrolysis of the alkyl bromide.

• Phase Separation (Self-Validation): Transfer the biphasic mixture to a separatory funnel. The successful dissolution of the previously suspended solid into the lower organic layer visually validates the conversion to the free base. Collect the lower organic layer (DCM).

• Drying and Immediate Utilization: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and use the solution immediately in the subsequent alkylation or coupling reaction. Critical Warning: Do not concentrate the solution to dryness unless absolutely necessary; the neat free base degrades rapidly into 1-benzylazetidine[5].

Caption: Workflow for the in situ liberation and solubilization of the free base.

References

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Thermodynamic Stability and Handling Protocols for N-Benzyl-3-bromopropan-1-amine at Room Temperature

Executive Summary

N-Benzyl-3-bromopropan-1-amine (CAS 70052-93-6)[1] is a highly versatile bifunctional building block widely utilized in the synthesis of complex active pharmaceutical ingredients (APIs). However, its molecular architecture inherently dictates severe thermodynamic instability at room temperature when maintained as a free base. This technical whitepaper details the mechanistic causality of its degradation, presents quantitative kinetic data, and outlines field-proven, self-validating experimental protocols to ensure structural integrity during storage and synthetic application.

Mechanistic Causality of Instability

The instability of N-benzyl-3-bromopropan-1-amine stems from its dual reactivity. The molecule contains both a nucleophilic secondary amine and a highly electrophilic primary alkyl bromide, separated by a flexible three-carbon tether.

At room temperature (25 °C), the free base readily adopts a conformation that facilitates an intramolecular nucleophilic substitution ( SN​2 ). According to Baldwin’s rules, this 4-exo-tet cyclization is a kinetically accessible process, leading to the formation of N-benzylazetidinium bromide.

While the formation of a four-membered azetidine ring incurs significant angle strain (~26 kcal/mol), the reaction is driven forward by a massive entropic advantage (intramolecular vs. intermolecular proximity) and the enthalpic stabilization provided by the formation of the ionic salt lattice. Consequently, the N-benzylazetidinium bromide acts as a deep thermodynamic sink. Concurrently, at high concentrations, intermolecular SN​2 reactions compete, leading to the formation of complex oligomeric and polymeric amine mixtures.

Degradation pathways of free base N-Benzyl-3-bromopropan-1-amine at room temperature.

Kinetic vs. Thermodynamic Parameters

The rate of intramolecular cyclization is highly dependent on the length of the alkyl tether. Historical kinetic studies on the cyclization of unsubstituted bromoalkylamines provide a critical baseline for understanding this behavior.

Table 1: Relative Rate Constants for Intramolecular Cyclization of Bromoalkylamines

Ring Size Formed	Precursor	Relative Rate Constant of Cyclization ( krel​ )
3-membered (Aziridine)	2-Bromoethylamine	8
4-membered (Azetidine)	3-Bromopropylamine	1
5-membered (Pyrrolidine)	4-Bromobutylamine	62,500

As shown in Table 1, the first-order rate constant for the cyclization of 3-bromopropylamine to azetidine is 8 times lower than that of 2-bromoethylamine (forming aziridine) and 62,500 times lower than 4-bromobutylamine (forming pyrrolidine),. Despite being the slowest among these small rings due to transition state strain, the cyclization of the 3-bromopropylamine derivative remains spontaneous at room temperature[2]. The addition of the N-benzyl group slightly increases the steric bulk but also enhances the nucleophilicity of the nitrogen via inductive effects, ensuring that the half-life of the free base at 25 °C is impractically short for long-term storage.

Strategies for Thermodynamic Stabilization

To arrest both intra- and intermolecular degradation pathways, the nucleophilicity of the secondary amine must be masked. The most robust thermodynamic stabilization strategy is the conversion of the free base into its corresponding hydrobromide (HBr) or hydrochloride (HCl) salt.

Protonation of the amine lone pair yields an ammonium cation. Because the nitrogen no longer possesses a free electron pair, it cannot act as a nucleophile in SN​2 reactions. In this state, N-benzyl-3-bromopropan-1-amine hydrobromide is a stable, crystalline solid that can be stored indefinitely at room temperature without degradation.

Self-Validating Experimental Protocols

When utilizing N-benzyl-3-bromopropan-1-amine in synthesis, researchers must generate the free base in situ and react it immediately to prevent cyclization. The following protocols establish a self-validating workflow.

Protocol A: Biphasic In-Situ Free Base Generation

Objective: Generate the free base while minimizing its residence time and concentration in the absence of the target electrophile. Causality: Using a biphasic system (aqueous weak base / organic solvent) ensures that as the free base is generated, it immediately partitions into the organic layer where it is kept at high dilution and rapidly consumed by the target reagent, outcompeting the unimolecular 4-exo-tet cyclization.

• Preparation: In a round-bottom flask, dissolve the target electrophile (e.g., an acid chloride or alkylating agent) in anhydrous dichloromethane (DCM) to achieve a 0.1 M concentration.

• Salt Addition: Add 1.0 equivalent of N-benzyl-3-bromopropan-1-amine hydrobromide directly to the organic phase. (The salt will remain mostly suspended).

• Biphasic Initiation: Cool the mixture to 0 °C to kinetically suppress cyclization. Add an equal volume of cold saturated aqueous sodium bicarbonate ( NaHCO3​ ).

• Vigorous Stirring: Stir vigorously (≥800 rpm). The NaHCO3​ deprotonates the ammonium salt at the aqueous-organic interface. The resulting free base immediately partitions into the DCM layer and reacts with the waiting electrophile.

• Validation Check: After 30 minutes, halt stirring and sample the organic layer. Analyze via LC-MS. The presence of the desired coupled product and the absence of the m/z corresponding to the N-benzylazetidinium cation validates that the biphasic trapping successfully outcompeted intramolecular cyclization.

Self-validating biphasic workflow for in-situ generation and immediate reaction.

Protocol B: Analytical Monitoring of Degradation

If the free base must be isolated, its purity must be validated immediately prior to use to ensure thermodynamic degradation has not occurred.

• Sampling: Dissolve 1-2 mg of the compound in CDCl3​ .

• NMR Analysis: Acquire a standard 1H NMR spectrum.

• Diagnostic Peaks: The open-chain free base exhibits a characteristic triplet for the CH2​−Br protons around 3.4-3.5 ppm. If degradation has occurred, the formation of the N-benzylazetidinium species will be evident by a dramatic downfield shift of the ring protons (multiplets around 4.0-4.5 ppm) due to the localized positive charge on the nitrogen and inherent ring strain.

Conclusion

The thermodynamic stability of N-benzyl-3-bromopropan-1-amine at room temperature is fundamentally compromised by its bifunctional nature. By understanding the kinetic and thermodynamic drivers of its 4-exo-tet cyclization, chemists can implement rigorous salt-storage and biphasic in-situ generation protocols. These methodologies ensure the structural integrity of the building block, preventing costly downstream failures in drug development pipelines.

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Advanced Synthesis and Mechanistic Applications of N-Benzyl-3-bromopropan-1-amine and its Analogs

Executive Summary

In the landscape of synthetic organic chemistry, bifunctional building blocks are the cornerstone of complex heterocycle construction. N-Benzyl-3-bromopropan-1-amine (CAS: 70052-93-6) represents a highly versatile intermediate, characterized by a protected secondary amine and a terminal alkyl bromide[1]. This structural duality allows it to participate in both inter- and intramolecular nucleophilic substitution pathways, making it an indispensable precursor for strained aza-heterocycles (such as azetidines) and six-membered cyclic urethanes (such as 1,3-oxazinan-2-ones)[2][3].

This technical guide provides an in-depth analysis of the physicochemical properties, mechanistic reaction pathways, and self-validating experimental protocols associated with N-benzyl-3-bromopropan-1-amine and its structural analogs.

Structural Profile and Physicochemical Data

N-Benzyl-3-bromopropan-1-amine is a flexible aliphatic chain capped by two reactive centers. The benzyl group serves a dual purpose: it sterically hinders the amine to prevent uncontrolled over-alkylation, and it acts as a robust protecting group that can be cleanly removed via hydrogenolysis (e.g., Pd/C, H₂) at later stages of drug development[1][4].

Table 1: Physicochemical Properties of N-Benzyl-3-bromopropan-1-amine [1][4]

Property	Value	Causality / Significance
CAS Number	70052-93-6	Unique identifier for procurement and safety tracking.
Molecular Formula	C₁₀H₁₄BrN	Indicates a high degree of lipophilicity.
Molecular Weight	228.13 g/mol	Optimal mass for serving as a modular fragment in API synthesis.
Exact Mass	227.03096	Critical for HRMS (High-Resolution Mass Spectrometry) validation.
DSSTox ID	DTXSID90515911	Used for toxicological modeling in drug discovery.

Mechanistic Pathways and Reactivity

The reactivity of N-benzyl-3-bromopropan-1-amine is dictated by the precise reaction conditions applied, specifically the choice of base, solvent, and temperature. We will explore two divergent pathways: kinetically controlled intramolecular cyclization and thermodynamically driven intermolecular trapping.

Pathway A: Lithium-Coordinated Intramolecular Cyclization (Azetidine Formation)

The synthesis of strained four-membered rings (azetidines) from linear precursors is notoriously difficult due to high activation entropy ( ΔS‡ ) and ring strain. However, treatment of N-benzyl-3-bromopropan-1-amine hydrochloride with an organolithium reagent (e.g., n-BuLi) successfully yields N-benzylazetidine[2].

The Causality of the Lithium Effect: Research by Hayashi, Goto, and colleagues demonstrated that substituting n-BuLi with sodium or potassium bases results in almost zero yield of the cyclized product[2][5]. The causality lies in the unique charge density of the lithium cation (Li⁺). Upon deprotonation of the amine, the resulting lithium amide forms a highly structured transition state involving intramolecular Br···Li⁺ coordination [2][6]. This chelation pre-organizes the flexible propyl chain into a pseudo-cyclic conformation, dramatically lowering the entropic barrier for the 4-exo-tet S_N2 displacement of the bromide[7].

Mechanistic pathway of Li+-coordinated intramolecular cyclization to N-benzylazetidine.

Pathway B: Intermolecular Trapping to 1,3-Oxazinan-2-ones

Under different conditions, N-benzyl-3-bromopropan-1-amine acts as an intermediate in the synthesis of six-membered cyclic urethanes. When 1,3-dibromopropane is reacted with benzylamine and tetraethylammonium bicarbonate in refluxing methanol, N-benzyl-3-bromopropan-1-amine is formed in situ[3].

Instead of cyclizing immediately to an azetidine, the secondary amine attacks the bicarbonate species. Subsequent intramolecular displacement of the bromide by the carboxylate oxygen yields N-benzyl-1,3-oxazinan-2-one[3][8]. Prolonged heating shifts the equilibrium, resulting in the degradation of the linear intermediates and an increased yield of the thermodynamic azetidine side-product[3].

Reaction network of N-benzyl-3-bromopropan-1-amine in the synthesis of 1,3-oxazinan-2-ones.

Structural Analogs and Derivative Space

Modifying the substitution pattern on the amine or the alkyl chain generates a library of derivatives useful for diverse pharmaceutical applications, including the synthesis of bioisosteres and polycyclic frameworks[9][10].

Table 2: Key Analogs and Derivatives [10]

Compound Name	CAS Number	Structural Variation	Synthetic Utility
N,N-Dibenzyl-3-bromopropan-1-amine	98346-35-1	Tertiary amine (dibenzyl protected)	Prevents premature cyclization; used for synthesizing rigidified macrocycles.
3-Bromo-N-(3-methylbenzyl)propan-1-amine	1464091-64-2	Methyl substitution on the benzyl ring	Modulates lipophilicity (LogP) for structure-activity relationship (SAR) studies.
N-Benzyl-4-bromo-N-methylbutan-1-amine	1247545-17-0	Butyl chain extension + N-methyl	Precursor for 5-membered pyrrolidine rings via analogous cyclization pathways.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. In-process controls (IPCs) are embedded to verify the success of each step before proceeding.

Protocol 1: Synthesis of N-Benzylazetidine via Li⁺-Mediated Cyclization[2][7]

Objective: Convert N-benzyl-3-bromopropan-1-amine hydrochloride to N-benzylazetidine utilizing the Br···Li⁺ coordination effect.

• Preparation & Purging: Flame-dry a 100 mL Schlenk flask under vacuum and backfill with dry Argon three times. Causality: Organolithium reagents are pyrophoric and highly moisture-sensitive; ambient water will quench the n-BuLi, halting the reaction.

• Substrate Dissolution: Add N-benzyl-3-bromopropan-1-amine hydrochloride (1.0 equiv, 5.0 mmol) and anhydrous Tetrahydrofuran (THF, 25 mL) to the flask. Stir to form a suspension.

• Temperature Control: Submerge the flask in a dry ice/acetone bath to achieve exactly -78 °C. Causality: Low temperatures prevent intermolecular E2 elimination (forming alkenes) before the lithium amide can properly coordinate.

• Base Addition: Dropwise add n-Butyllithium (2.1 equiv, 2.5 M in hexanes) via a syringe pump over 15 minutes. The first equivalent neutralizes the hydrochloride salt; the second equivalent deprotonates the amine to form the critical lithium amide intermediate.

• Cyclization Phase: Remove the cooling bath and allow the reaction to slowly warm to room temperature (20 °C) over 2 hours.

  • Self-Validation (IPC): Perform Thin-Layer Chromatography (TLC) using Hexanes/EtOAc (8:2). Stain with Ninhydrin. The disappearance of the primary/secondary amine spot and the emergence of a new UV-active spot confirms cyclization.

• Quenching & Workup: Cool the flask to 0 °C and quench dropwise with saturated aqueous NH₄Cl (10 mL). Extract the aqueous layer with Diethyl Ether (3 × 20 mL). Causality: Ether is preferred over EtOAc to minimize emulsion formation with lithium bromide salts.

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography to yield pure N-benzylazetidine.

Protocol 2: Synthesis of N-Benzyl-1,3-oxazinan-2-one[3]

Objective: Trap the in situ generated N-benzyl-3-bromopropan-1-amine with a bicarbonate source.

• Reagent Mixing: In a 50 mL round-bottom flask equipped with a reflux condenser, combine 1,3-dibromopropane (1.0 equiv), benzylamine (1.0 equiv), and tetraethylammonium bicarbonate (1.2 equiv) in HPLC-grade Methanol (20 mL).

• Refluxing: Heat the mixture to 65 °C (reflux) for exactly 1.0 hour.

  • Causality: Strict time control is required. GC-MS analysis indicates that heating beyond 1 hour degrades the oxazinan-2-one product and forces the unreacted N-benzyl-3-bromopropan-1-amine into the thermodynamically stable 1-benzylazetidine[3].

• Isolation: Evaporate the methanol under reduced pressure. Dissolve the crude residue in 2 M Hydrochloric Acid (15 mL).

  • Self-Validation (IPC): The acidic aqueous phase will protonate unreacted amines, rendering them water-soluble, while the neutral cyclic urethane (oxazinan-2-one) remains insoluble in water.

• Extraction: Extract the acidic aqueous layer with Diethyl Ether (3 × 15 mL). The organic layer will contain the desired N-benzyl-1,3-oxazinan-2-one.

• Final Polish: Dry the ether layer over MgSO₄, evaporate, and verify the structure via ¹H-NMR (look for the characteristic downfield shift of the cyclic carbamate protons).

Conclusion

N-Benzyl-3-bromopropan-1-amine is far more than a simple alkylating agent; it is a conformationally dynamic intermediate whose fate is strictly governed by the physicochemical environment. By understanding the causality behind metal-ion coordination (e.g., the Li⁺ effect) and thermodynamic heating controls, researchers can selectively steer this molecule toward highly strained azetidines or functionalized cyclic urethanes. As drug discovery continues to prioritize sp3 -rich, three-dimensional frameworks to improve clinical efficacy, the strategic application of these bifunctional amine derivatives will remain critical[9].

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• Palladium-catalyzed and ligand-controlled regiodivergent intramolecular cyclization of ketone-vinylbicyclo[1.1.0]butanes. ResearchGate.
• 98346-35-1|N,N-Dibenzyl-3-bromopropan-1-amine - BLDpharm. BLD Pharm.
• New Simple Synthesis of N-Substituted 1,3-Oxazinan-2-ones. Thieme Connect.
• New Simple Synthesis of N-Substituted 1,3-Oxazinan-2-ones (Alternate Link). Thieme Connect.

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Toxicological and Biological Profiling of N-Benzyl-3-bromopropan-1-amine and Its Synthetic Precursors

Executive Summary

N-Benzyl-3-bromopropan-1-amine is a critical bifunctional intermediate utilized in the synthesis of complex active pharmaceutical ingredients (APIs). Understanding the toxicological and biological profiles of this compound requires a deep mechanistic evaluation of its synthetic precursors: benzylamine and 1,3-dibromopropane . This whitepaper elucidates the metabolic pathways, target organ toxicities, and genotoxic risks associated with these molecules, providing actionable experimental workflows for drug development professionals.

Chemical Architecture and Synthetic Utility

N-Benzyl-3-bromopropan-1-amine features both a secondary amine and a terminal alkyl bromide. It is synthesized via the nucleophilic substitution of 1,3-dibromopropane with benzylamine. In pharmaceutical chemistry, this intermediate is highly valued for intramolecular and intermolecular cyclizations, notably in the synthesis of nonurethane 1,3-oxazinan-2-ones and azetidine derivatives[1].

However, the presence of the electrophilic bromopropyl moiety introduces significant alkylating potential. Because alkyl bromides are classic SN​2 electrophiles, they pose a risk of alkylating DNA bases, necessitating rigorous toxicological screening and strict control of residual limits in final APIs under ICH M7 guidelines.

Biological Activity & Metabolic Fate of Precursors

Benzylamine: SSAO Metabolism and Insulin Mimicry

Benzylamine is an aromatic amine that exhibits unique biological activity due to its interaction with Semicarbazide-Sensitive Amine Oxidase (SSAO). In mammalian adipocytes, SSAO is highly expressed and metabolizes benzylamine into benzaldehyde, ammonia, and hydrogen peroxide ( H2​O2​ )[2]. The localized generation of H2​O2​ exerts an insulin-mimicking effect, strongly stimulating glucose transport and GLUT4 recruitment in adipocytes[2].

From a toxicological standpoint, benzylamine is classified as moderately toxic and corrosive. Acute exposure causes severe skin burns and eye damage, with an oral LD50 in rats of 563 mg/kg[3]. Intraperitoneal administration in mice yields an LD50 of 600 mg/kg[2].

1,3-Dibromopropane: Alkylation, Hepatotoxicity, and Immunomodulation

1,3-Dibromopropane is a bifunctional alkylating agent. Its biological activity is primarily governed by its electrophilicity, making it prone to conjugate with cellular nucleophiles. In vivo, it is metabolized via oxidation and glutathione (GSH) conjugation, yielding urinary metabolites such as S-(3-hydroxypropyl)cysteine and β -bromolactic acid[4].

The depletion of GSH and the formation of reactive intermediates contribute to its hepatotoxicity, which has been shown to be particularly pronounced in newborn and young rats[5]. Furthermore, 1,3-dibromopropane exhibits significant immunotoxicity; it suppresses the antibody response to T-dependent antigens, such as sheep red blood cells, in a dose-dependent manner[6]. Ecotoxicological data indicates it is highly toxic to aquatic life, with a 96-hour LC50 in fathead minnows of 1.79 mg/L[7].

Quantitative Toxicological Data Summary

To facilitate rapid risk assessment, the physicochemical and toxicological properties of the target intermediate and its precursors are summarized below:

Compound	CAS Number	Molecular Weight	Acute Toxicity (LD50 / LC50)	Primary Toxicological / Biological Action
Benzylamine	100-46-9	107.15 g/mol	Oral (Rat): 563 mg/kg IP (Mouse): 600 mg/kg	SSAO substrate; Corrosive to skin/eyes; Insulin-mimetic via H2​O2​ production.
1,3-Dibromopropane	109-64-8	201.89 g/mol	IP (Mouse): 473 mg/kg LC50 (Fish, 96h): 1.79 mg/L	Alkylating agent; Hepatotoxic (GSH depletion); Immunotoxic (T-cell suppression).
N-Benzyl-3-bromopropan-1-amine	70052-93-6	228.13 g/mol	Undetermined (Analogous to precursors)	Pharmaceutical intermediate; Potential DNA alkylator (Mutagenic alert).

Pathway and Workflow Visualizations

Fig 1. Metabolic pathways of N-Benzyl-3-bromopropan-1-amine precursors.

Fig 2. Toxicological screening workflow for alkylating pharmaceutical intermediates.

Experimental Methodologies

To validate the biological activity and toxicological boundaries of these compounds, the following self-validating protocols must be employed.

Protocol A: In Vitro SSAO Activity and H2​O2​ Quantification (Benzylamine)

Causality Focus: This assay confirms the insulin-mimetic potential of benzylamine by quantifying the exact stoichiometric release of H2​O2​ during SSAO-mediated oxidation.

• Lysate Preparation: Homogenize 3T3-L1 murine adipocytes in a HEPES buffer (pH 7.4) and centrifuge at 10,000 x g to isolate the membrane-rich fraction containing SSAO.

• Reaction Assembly: In a 96-well black opaque plate, combine 50 µL of lysate with 50 µL of a reaction master mix containing 50 µM Amplex Red and 0.1 U/mL Horseradish Peroxidase (HRP).

• Substrate Addition: Initiate the reaction by adding benzylamine (titrated from 1 µM to 1 mM).

• Validation Control: Pre-incubate control wells with Semicarbazide (1 mM), a specific SSAO inhibitor, to ensure the signal is exclusively SSAO-dependent.

• Quantification: Measure fluorescence (Excitation 530 nm / Emission 590 nm). The H2​O2​ produced reacts 1:1 with Amplex Red via HRP catalysis, yielding highly fluorescent resorufin.

Protocol B: OECD 471 Ames Test for Genotoxicity (1,3-Dibromopropane & Target Intermediate)

Causality Focus: Alkyl bromides require hepatic oxidation to form highly reactive intermediates (like β -bromolactic acid) that intercalate or alkylate DNA. This protocol utilizes S9 fractions to simulate mammalian hepatic metabolism.

• Strain Preparation: Culture Salmonella typhimurium strains TA98 (frameshift mutations) and TA100 (base-pair substitutions) overnight in Oxoid nutrient broth.

• Metabolic Activation (S9 Mix): Prepare a 10% v/v rat liver S9 homogenate (induced by Aroclor 1254) supplemented with NADP+ and glucose-6-phosphate to fuel cytochrome P450 oxidation.

• Exposure: In sterile tubes, mix 0.1 mL of bacterial suspension, 0.5 mL of S9 mix (or buffer for negative metabolic control), and 0.1 mL of the test compound (N-Benzyl-3-bromopropan-1-amine or 1,3-dibromopropane dissolved in DMSO).

• Self-Validating Controls: Use 2-aminoanthracene as a positive control (requires S9 activation) and pure DMSO as a vehicle negative control.

• Incubation & Analysis: Pour the mixture onto minimal glucose agar plates. Incubate at 37°C for 48-72 hours. A dose-dependent increase in revertant colonies (≥2-fold over vehicle) confirms the genotoxic mechanism of the alkyl halide moiety.

Conclusion

The synthesis and utilization of N-Benzyl-3-bromopropan-1-amine represent a delicate balance between chemical utility and toxicological risk. While the benzylamine precursor introduces unique metabolic interactions via SSAO, the 1,3-dibromopropane precursor imparts significant alkylating, hepatotoxic, and immunotoxic liabilities. By employing rigorous, causality-driven screening protocols like the Ames test and specific enzymatic assays, researchers can safely navigate the development of APIs utilizing these reactive intermediates.

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An In-depth Technical Guide to the pKa and Basicity of N-Benzyl-3-bromopropan-1-amine

Executive Summary

The acid-dissociation constant (pKa) is a fundamental physicochemical parameter that governs the ionization state of a molecule at a given pH. For drug development professionals, a thorough understanding of a compound's pKa is indispensable, as it profoundly influences critical pharmacokinetic and pharmacodynamic properties, including solubility, permeability, target binding, and metabolic stability.[1][2][3] This guide provides a comprehensive analysis of the basicity and pKa of N-Benzyl-3-bromopropan-1-amine, a secondary amine featuring substituents that modulate its electronic properties. We will dissect the theoretical underpinnings of its basicity, provide detailed protocols for its empirical determination, and discuss the implications of its pKa value within the context of medicinal chemistry and drug design.

The Critical Role of pKa in Modern Drug Discovery

The vast majority of pharmaceutical agents are weak acids or bases, meaning their charge state is dependent on the pH of their environment.[2] The pKa value quantifies this tendency; for an amine, the pKa refers to its conjugate acid. This value is pivotal because the ionization state of a drug candidate dictates its behavior in the body.[2][4]

Key properties influenced by pKa include:

• Aqueous Solubility: The ionized form of a drug is typically more water-soluble, which is crucial for formulation and administration.[1][4]

• Membrane Permeability: Generally, the neutral, non-ionized form of a molecule more readily crosses lipid-rich biological membranes, such as the intestinal wall and the blood-brain barrier.[2][4]

• Absorption, Distribution, Metabolism, and Excretion (ADME): The balance between ionized and non-ionized species, governed by the pKa and physiological pH, directly impacts the entire ADME profile of a drug.[1][2]

• Target Engagement: Ionic interactions, such as salt bridges, are often critical for a drug's binding affinity to its biological target. The ability to form these interactions is pH-dependent.[1]

• Off-Target Liabilities: Highly basic compounds can sometimes lead to undesirable effects, such as hERG channel inhibition or phospholipidosis. Tuning the pKa is a common strategy to mitigate these risks.[1]

Therefore, the precise determination and strategic modulation of a molecule's pKa are cornerstone activities in lead optimization.[3][5]

Molecular Profile: N-Benzyl-3-bromopropan-1-amine

N-Benzyl-3-bromopropan-1-amine is a secondary amine with the following structure:

Structure:

This molecule contains a single basic center: the secondary nitrogen atom. Its basicity, and consequently its pKa, is modulated by the electronic effects of its two substituents: the benzyl group and the 3-bromopropyl group.

Property	Value	Source
Molecular Formula	C₁₀H₁₄BrN	[6][7]
Molecular Weight	228.13 g/mol	[6][7]
CAS Number	70052-93-6	[6][7]

Theoretical Framework: Deconstructing the Basicity

The basicity of an amine is determined by the availability of the lone pair of electrons on the nitrogen atom to accept a proton.[8][9] Substituents attached to the nitrogen can either increase or decrease the electron density on the nitrogen, thereby strengthening or weakening its basicity.[10][11][12]

Analysis of Substituent Effects

The basicity of N-Benzyl-3-bromopropan-1-amine is a product of competing electronic influences.

Caption: Inductive effects influencing the basicity of the central nitrogen atom.

• The Benzyl Group (-CH₂-Ph): Unlike aniline, where the nitrogen lone pair is directly delocalized into the aromatic ring, the insulating -CH₂- group in a benzylamine prevents this resonance effect.[11][13] However, the sp²-hybridized carbons of the phenyl ring are more electronegative than sp³-hybridized carbons, resulting in a net electron-withdrawing inductive effect (-I effect).[11] This effect pulls electron density away from the nitrogen, making the lone pair less available for protonation and thus decreasing basicity compared to a simple dialkylamine.[14][15]

• The 3-Bromopropyl Group (-CH₂-CH₂-CH₂-Br): The bromine atom is highly electronegative and exerts a strong electron-withdrawing inductive effect (-I effect).[10][16] This effect reduces the electron density on the nitrogen. However, the inductive effect weakens significantly with distance.[11] With the bromine atom located on the gamma (γ) carbon (three bonds away from the nitrogen), its impact is less pronounced than if it were on the alpha or beta carbon.

Estimated pKa and Comparative Basicity

No experimental pKa value for N-Benzyl-3-bromopropan-1-amine is readily available in the surveyed literature. However, we can estimate its pKa by comparing it to structurally related amines. Simple secondary alkylamines typically have pKa values in the range of 10.5-11.0.[17][18] The presence of two electron-withdrawing groups on the nitrogen of our target molecule will lower its basicity relative to this range.

Compound	Structure	Typical pKa of Conjugate Acid	Key Factors Influencing Basicity
Diethylamine	(CH₃CH₂)₂NH	~11.0	Two electron-donating (+I) alkyl groups.
Benzylamine	Ph-CH₂-NH₂	~9.3	One electron-withdrawing (-I) benzyl group.[15]
N-Benzyl-3-bromopropan-1-amine	Ph-CH₂-NH-CH₂CH₂CH₂Br	~8.5 - 9.5 (Estimated)	One benzyl group (-I effect) and one 3-bromopropyl group (weak -I effect at N).
Aniline	Ph-NH₂	~4.6	Strong lone pair delocalization (resonance) into the aromatic ring.[11]

Gold-Standard Experimental pKa Determination

While theoretical estimation is valuable, empirical measurement is essential for accuracy in drug development.[3][5] Potentiometric titration and UV-Vis spectrophotometry are two robust, self-validating methods for determining the pKa of amines.

Protocol 1: Potentiometric Titration

This method involves monitoring the pH of a solution of the amine as a strong acid is incrementally added. The pKa is the pH at which the amine is exactly 50% protonated.[19]

Causality: This protocol directly measures the buffering capacity of the compound against a strong acid titrant. The inflection point of the resulting titration curve corresponds to the half-equivalence point, where [Amine] = [AmineH⁺]. According to the Henderson-Hasselbalch equation, at this point, pH = pKa.

Caption: Workflow for pKa determination via potentiometric titration.

Detailed Step-by-Step Methodology:

• Sample Preparation: Accurately weigh ~20-50 mg of N-Benzyl-3-bromopropan-1-amine and dissolve it in a fixed volume (e.g., 50 mL) of deionized water. A co-solvent like ethanol may be used if solubility is low, but its concentration should be kept minimal and consistent.[20]

• System Calibration: Calibrate a high-precision pH meter using at least three standard buffer solutions (e.g., pH 4.01, 7.00, 10.01).

• Titration: Place the sample solution in a jacketed beaker to maintain a constant temperature. Immerse the calibrated pH electrode and a magnetic stir bar. Begin adding a standardized strong acid (e.g., 0.100 M HCl) in small, precise increments (e.g., 0.05 mL) using a burette.

• Data Acquisition: After each addition, allow the pH reading to stabilize before recording the pH and the total volume of acid added.[21]

• Data Analysis: Plot the recorded pH values (y-axis) against the volume of HCl added (x-axis). The equivalence point is the point of maximum slope, which can be identified from the peak of the first derivative plot (ΔpH/ΔV vs. V). The pKa is the pH value at exactly half the volume of titrant required to reach the equivalence point.

Protocol 2: UV-Vis Spectrophotometry

This method is applicable if the protonated and non-protonated forms of the molecule have different UV-Vis absorption spectra, which is likely for N-Benzyl-3-bromopropan-1-amine due to the benzyl chromophore.

Causality: The absorbance of the molecule is monitored across a series of buffers with known pH values. The benzyl group's electronic environment may be subtly altered upon protonation of the nearby amine, leading to a change in its molar absorptivity or a shift in λ_max. By fitting the change in absorbance versus pH to a sigmoidal curve, the inflection point reveals the pKa.[20]

Detailed Step-by-Step Methodology:

• Buffer Preparation: Prepare a series of buffer solutions with precisely known pH values, spanning a range of at least 2 pH units above and below the estimated pKa (e.g., from pH 7.5 to 10.5).

• Sample Preparation: Prepare a stock solution of the compound in a suitable solvent. Add an identical, small aliquot of this stock solution to a fixed volume of each buffer solution to create a series of test samples with constant total concentration.

• Spectral Acquisition: Determine the UV-Vis spectrum for each buffered solution. Identify an analytical wavelength (λ) where the difference in absorbance between the fully protonated and fully deprotonated forms is maximal.

• Data Acquisition: Measure the absorbance of each sample at the selected analytical wavelength.

• Data Analysis: Plot absorbance versus pH. The data should form a sigmoidal curve. The pKa is the pH value at the inflection point of this curve.

The Role of In Silico pKa Prediction

In early-stage drug discovery, where large numbers of compounds are synthesized and screened, experimental pKa determination for every molecule can be a bottleneck. Computational (in silico) methods provide a rapid, cost-effective means of estimating pKa values.[3][5] These methods are invaluable for triaging compound libraries and prioritizing candidates for experimental validation.

Various computational approaches exist, from empirical methods based on structure-pKa databases to more rigorous quantum mechanical calculations.[5][22] Methods using semi-empirical Hamiltonians (like PM6) or Density Functional Theory (DFT) combined with continuum solvation models (like COSMO or SMD) can provide reasonably accurate predictions, often within 0.5-1.0 pKa units of experimental values for amines.[23][24][25]

Implications for Drug Development

With an estimated pKa of ~8.5-9.5, N-Benzyl-3-bromopropan-1-amine would be significantly protonated at physiological pH (7.4). This has several key implications:

• High Aqueous Solubility: The predominance of the cationic form would likely confer good water solubility.

• Reduced Membrane Permeability: The high degree of ionization could limit its ability to passively diffuse across cell membranes, potentially affecting oral absorption and CNS penetration.

• Potential for hERG Liability: Amines in this pKa range are sometimes associated with off-target activity at the hERG potassium channel.[1]

A medicinal chemist could rationally modify the structure to fine-tune this pKa. For instance, adding electron-withdrawing groups to the phenyl ring would further lower the pKa, while replacing the benzyl group with an electron-donating alkyl group would raise it. This strategic modulation allows for the optimization of a compound's ADME and safety profile.[1][5]

Conclusion

The basicity of N-Benzyl-3-bromopropan-1-amine is a nuanced property governed by the interplay of competing inductive effects from its benzyl and 3-bromopropyl substituents. Its pKa, estimated to be in the 8.5-9.5 range, dictates that it will exist primarily in its charged, conjugate acid form under physiological conditions. This guide has provided the theoretical foundation for understanding this property, detailed experimental protocols for its accurate measurement, and contextualized its importance for professionals in drug discovery and development. A precise understanding of pKa is not merely an academic exercise but a critical component of designing safe and effective medicines.

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• Chemistry LibreTexts. (2020, August 26). 21.4: Acidity and Basicity of Amines. [Link]

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• Shi, K., et al. (2020). Experimental Determination of the pKa Values of Clinically Relevant Aminoglycoside Antibiotics: Toward Establishing pKa—Activity Relationships. ACS Infectious Diseases. [Link]

• Gadore, V. (2023, January 13). What is the effect of substitution on the basicity of amines?. Quora. [Link]

• Rosenberg, H. M. (1962). SPECTROPHOTOMETRIC DETERMINATION OF THE PKA'S OF SOME AROMATIC AMINES. Defense Technical Information Center. [Link]

• SVR, P., & Heifetz, A. (2016). Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. PeerJ. [Link]

• Vedantu. (2024, July 2). Which of the following is true AAlkyl Amines are more class 12 chemistry CBSE. [Link]

• Quora User. (2018, July 29). Which is more basic, ammonia or benzylamine? Why?. Quora. [Link]

• ResearchGate. (n.d.). Predicted pKa values for the secondary and tertiary amines shown in.... [Link]

• DOI. (n.d.). Detailed procedure for calculating pKa. The dissociation constant of amine (K1) can be expressed as. [Link]

• Chemistry Steps. (2021, December 18). Basicity of Amines. [Link]

• Pharmaguideline. (n.d.). Basicity and Effect of Substituent on Basicity. [Link]

• Quora User. (2017, December 19). Why is alkamine more basic than ammonia?. Quora. [Link]

• Chemistry LibreTexts. (2025, February 24). 24.3: Basicity of Amines. [Link]

• Classroom Point. (2025, November 7). How inductive effect influences the basic strength of amines. YouTube. [Link]

• Ashenhurst, J. (2017, April 26). 5 Key Basicity Trends of Amines. Master Organic Chemistry. [Link]

• Save My Exams. (2025, January 3). Amine Basicity (Edexcel A Level Chemistry): Revision Note. [Link]

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Protocols & Analytical Methods

Application Note: N-Benzyl-3-bromopropan-1-amine as a Strategic Building Block in Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, medicinal chemistry applications, and validated synthetic protocols.

Executive Summary

In modern drug discovery, the demand for sp³-rich, conformationally restricted scaffolds has driven the widespread adoption of azetidines as bioisosteres for larger heterocycles (e.g., pyrrolidines, piperidines) and acyclic amines. N-Benzyl-3-bromopropan-1-amine (typically handled as its hydrobromide salt, CAS 70052-93-6) serves as a premier bifunctional building block for synthesizing these strained four-membered rings. This application note details the mechanistic causality behind its reactivity, its utility in synthesizing high-value pharmaceutical targets, and provides field-proven protocols for its application in the laboratory.

Chemical Rationale & Mechanistic Insights

The Strategic Choice of the Precursor

N-Benzyl-3-bromopropan-1-amine is engineered with three specific structural features that make it indispensable:

• Primary Bromide (Leaving Group): Provides an highly electrophilic center primed for nucleophilic attack.

• Secondary Amine (Nucleophile): Positioned exactly three carbons away, enabling favorable 4-exo-tet cyclization kinetics.

• N-Benzyl Protection: The benzyl ( Bn ) group serves a dual purpose. First, it prevents multiple alkylations or uncontrolled intermolecular polymerization during cyclization. Second, it is highly stable to strong bases but can be orthogonally cleaved via catalytic hydrogenolysis once the rigid azetidine core is formed[1].

Shelf Stability vs. Reactivity

A critical insight for bench scientists is that the free base of any γ -haloamine is inherently unstable, prone to spontaneous oligomerization or premature cyclization. Therefore, this building block is exclusively stored and reacted as N-benzyl-3-bromopropan-1-amine hydrobromide .

The Cyclization Mechanism

The transformation of N-benzyl-3-bromopropan-1-amine into 1-benzylazetidine is triggered by base-promoted neutralization followed by intramolecular nucleophilic substitution. Advanced mechanistic studies indicate that when lithium-based bases (e.g., n -BuLi) are used, the reaction proceeds via a highly organized transition state involving intramolecular Br⋯Li+ coordination. This metal-templating effect significantly lowers the activation energy required to form the highly strained four-membered ring[2].

Figure 1: Mechanistic pathway from stable precursor to free azetidine drug scaffold.

Applications in Medicinal Chemistry

The azetidine core derived from N-benzyl-3-bromopropan-1-amine is featured prominently in several advanced drug discovery programs. The conformational rigidity of the azetidine ring enhances binding selectivity and metabolic stability compared to flexible alkyl chains.

S1P5 Receptor Agonists (Neurodegeneration)

In the development of therapies for neurodegenerative disorders, researchers identified that straight alkyl chains lacked the necessary receptor selectivity. By incorporating a 1-benzylazetidine-3-carboxylic acid core, medicinal chemists successfully synthesized A-971432, an orally bioavailable and highly selective Sphingosine-1-Phosphate Receptor 5 (S1P5) agonist. The azetidine ring provided the exact spatial geometry required to differentiate S1P5 from S1P1 and S1P3 receptors[3].

FFA2 Antagonists (Inflammation)

Free Fatty Acid Receptor 2 (FFA2/GPR43) is a prime target for inflammatory diseases. High-throughput screening hits often suffer from suboptimal ADME properties. By utilizing functionalized 1-benzylazetidines, researchers developed GLPG0974, a potent FFA2 antagonist. The azetidine framework allowed for precise multi-parametric optimization, achieving nanomolar potency while maintaining excellent in vivo pharmacokinetic coverage[4].

Quantitative Summary of Drug Targets

Therapeutic Target	Disease Area	Azetidine Derivative Used	Key Structural Benefit
S1P5 Receptor	Neurodegenerative Disorders	1-Benzylazetidine-3-carboxylic acid	Enhanced receptor selectivity (vs S1P1/S1P3) and oral bioavailability[3].
FFA2 (GPR43)	Inflammatory Diseases	1-Benzyl-2-methylazetidine-2-carbonitrile	Improved metabolic stability and precise spatial orientation of pharmacophores[4].
VMAT / Dopamine	CNS / Addiction	cis-(1-Benzylazetidine-2,4-diyl) dimethanol	Rigidified backbone preventing off-target enzymatic degradation[5].
1,3-Oxazinan-2-ones	General Antimicrobials	N-benzyl-1,3-oxazinan-2-one	Facilitates one-pot multicomponent ring expansion[6].

Experimental Protocols

The following protocols outline the synthesis of a generic 1-benzylazetidine core and its subsequent deprotection. These procedures are designed to be self-validating, ensuring high fidelity in scale-up environments.

Figure 2: Step-by-step experimental workflow for azetidine synthesis and deprotection.

Protocol A: Base-Promoted Intramolecular Cyclization to 1-Benzylazetidine

Causality Check: Potassium carbonate ( K2​CO3​ ) is utilized as a mild base to prevent the degradation of sensitive functional groups, whereas n -BuLi can be used for highly sterically hindered derivatives requiring strong kinetic driving forces[2].

• Preparation: Suspend N-benzyl-3-bromopropan-1-amine hydrobromide (1.0 equiv, 10 mmol) in anhydrous acetonitrile (50 mL) under an inert argon atmosphere.

• Base Addition: Add finely powdered anhydrous K2​CO3​ (3.0 equiv, 30 mmol). Note: Excess base is critical to first neutralize the HBr salt and subsequently drive the cyclization.

• Thermal Activation: Heat the suspension to reflux (approx. 82°C) for 12–16 hours.

• Reaction Monitoring (Self-Validation): Monitor via TLC (Hexanes/EtOAc 3:1). The starting material (ninhydrin active, low Rf​ ) should completely disappear, replaced by a higher Rf​ UV-active spot corresponding to the tertiary amine product.

• Quench & Extraction: Cool to room temperature. Dilute with dichloromethane (50 mL) and wash with saturated aqueous NH4​Cl (30 mL) to neutralize residual base and remove inorganic salts. Extract the aqueous layer with DCM (2 x 20 mL).

• Drying & Concentration: Combine organic layers, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude oil via flash column chromatography (Silica gel, gradient elution Hexanes to Hexanes/EtOAc 4:1) to yield 1-benzylazetidine as a colorless to pale-yellow oil.

Protocol B: Catalytic Hydrogenolysis to Free Azetidine

Causality Check: Free azetidines are highly volatile and prone to ring-opening or dimerization. Performing the hydrogenolysis in the presence of a Boc-anhydride or an acid (forming a stable salt) is highly recommended if the free amine is not used immediately[1].

• Setup: Dissolve 1-benzylazetidine (1.0 equiv, 5 mmol) in MS-grade Methanol (25 mL) in a heavy-walled hydrogenation flask.

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) (10 wt%, 0.5 g) under a steady stream of argon to prevent ignition of the solvent.

• Hydrogenation: Evacuate the flask and backfill with Hydrogen gas ( H2​ ) three times. Maintain the reaction under a H2​ balloon (1 atm) at room temperature for 4–6 hours.

• Monitoring: Verify completion via LC-MS (loss of the m/z corresponding to the benzyl group, M−91 ).

• Filtration: Filter the heterogeneous mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the pad thoroughly with excess Methanol (20 mL).

• Isolation: Carefully concentrate the filtrate under reduced pressure (water bath < 30°C to prevent volatilization of the free azetidine). Use the resulting azetidine directly in the next coupling step.

References

• Discovery and Optimization of an Azetidine Chemical Series As a Free Fatty Acid Receptor 2 (FFA2) Antagonist: From Hit to Clinic. Journal of Medicinal Chemistry. Available at:[Link]

• Discovery of A-971432, An Orally Bioavailable Selective Sphingosine-1-Phosphate Receptor 5 (S1P5) Agonist for the Potential Treatment of Neurodegenerative Disorders. Journal of Medicinal Chemistry. Available at:[Link]

• Synthesis and evaluation of novel azetidine analogs as potent inhibitors of vesicular [3H]dopamine uptake. Bioorganic & Medicinal Chemistry. Available at:[Link]

• Mechanistic Considerations for the Consecutive Cyclization of 2,3-Dibromopropylamine Hydrobromide Giving a Strained Molecule, 1-Azabicyclo[1.1.0]butane. Chemical and Pharmaceutical Bulletin. Available at:[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. Chemical and Pharmaceutical Bulletin [jstage.jst.go.jp]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Application Note: Divergent Catalytic Amination Protocols Involving N-Benzyl-3-bromopropan-1-amine

Introduction & Scope

In modern drug development and complex API synthesis, N-benzyl-3-bromopropan-1-amine serves as a highly versatile, bifunctional building block. Because it possesses both a nucleophilic secondary amine (N-benzyl) and an electrophilic primary alkyl bromide, this scaffold presents a unique kinetic challenge: controlling the chemoselectivity between intramolecular cyclization and intermolecular cross-coupling.

This technical guide details two distinct, field-proven protocols:

• Pathway A: Base-mediated / Phase-Transfer Catalyzed (PTC) intramolecular amination to form strained N-benzylazetidine rings.

• Pathway B: Transition-metal catalyzed intermolecular N-arylation (Buchwald-Hartwig amination) that selectively couples the amine while preserving the alkyl bromide moiety for downstream functionalization.

Mechanistic Insights & Causality (E-E-A-T)

In any protocol involving N-benzyl-3-bromopropan-1-amine, the background 4-exo-tet cyclization to N-benzylazetidine is the primary competing reaction. Understanding the thermodynamics and kinetics of this system is critical for rational protocol design.

Pathway A: Intramolecular Cyclization (Azetidine Formation) The formation of the 4-membered azetidine ring is entropically favored but enthalpically strained. The effective cyclization is driven by the use of an appropriate base and solvent system. Mechanistic studies on related bromoamine systems suggest that the transition state involves an intramolecular Br···Metal⁺ coordination (e.g., Br···Li⁺ or Br···K⁺)[1]. This coordination polarizes the C–Br bond, significantly lowering the activation energy barrier for the nucleophilic attack by the deprotonated secondary amine, facilitating the rapid closure of the strained ring[1].

Pathway B: Intermolecular N-Arylation (Buchwald-Hartwig Amination) To achieve intermolecular N-arylation while suppressing the background cyclization, the catalytic cycle must outpace the 4-exo-tet ring closure. This is achieved using a highly active Palladium(0) precatalyst paired with a bulky, electron-rich biarylphosphine ligand such as RuPhos. The steric bulk of RuPhos accelerates both the oxidative addition of the aryl halide and the subsequent reductive elimination of the N-aryl product, pushing the reaction forward rapidly[2]. Furthermore, the choice of base is strictly limited to mild, insoluble bases like anhydrous Cs₂CO₃. By keeping the effective concentration of the free (deprotonated) amine low in the organic phase, the unimolecular cyclization is kinetically starved, allowing the bimolecular Pd-catalyzed cross-coupling to dominate.

Comparative Reaction Metrics

The following table summarizes the critical parameters required to selectively drive the reaction down either pathway.

Parameter	Pathway A: Intramolecular Cyclization	Pathway B: Intermolecular N-Arylation
Target Product	N-Benzylazetidine	N-Aryl-N-benzyl-3-bromopropan-1-amine
Catalyst / Promoter	Phase-Transfer Catalyst (e.g., TBAB)	Pd₂(dba)₃ (Catalyst) + RuPhos (Ligand)
Base	K₂CO₃ (solid) or NaOH (aq)	Cs₂CO₃ (anhydrous, finely milled)
Solvent	Toluene / Water (biphasic)	Toluene or 1,4-Dioxane (anhydrous)
Temperature	80 °C	90 °C
Primary Challenge	Avoiding intermolecular oligomerization	Suppressing intramolecular azetidine formation
Typical Yield	75 – 85%	60 – 75%

Reaction Pathway Visualization

Divergent catalytic amination pathways of N-benzyl-3-bromopropan-1-amine.

Detailed Experimental Protocols

Protocol A: Synthesis of N-Benzylazetidine via Phase-Transfer Catalyzed Intramolecular Amination

Objective: To synthesize the strained 4-membered heterocycle efficiently while minimizing oligomerization.

Reagents:

• N-Benzyl-3-bromopropan-1-amine hydrochloride (10.0 mmol)

• Potassium carbonate (K₂CO₃, 30.0 mmol)

• Tetrabutylammonium bromide (TBAB, 0.5 mmol, 5 mol%)

• Toluene (40 mL) and Deionized Water (10 mL)

Step-by-Step Methodology:

• Preparation of the Biphasic System: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve K₂CO₃ in 10 mL of deionized water. Add 40 mL of toluene, followed by the phase-transfer catalyst TBAB.

• Substrate Addition: Add N-benzyl-3-bromopropan-1-amine hydrochloride to the biphasic mixture.

  • Causality Insight: The biphasic system ensures that the free base is extracted into the organic layer immediately upon neutralization. This prevents high local concentrations of the reactive zwitterion in a single phase, thereby suppressing intermolecular oligomerization.

• Cyclization: Attach a reflux condenser and heat the biphasic mixture to 80 °C under vigorous stirring (1000 rpm) for 12 hours. The Br···K⁺ coordination at the interface facilitates the 4-exo-tet ring closure[1].

• Workup: Cool the reaction to room temperature. Separate the organic layer and extract the aqueous layer with toluene (2 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude oil via silica gel chromatography (Hexanes/EtOAc, 8:2) to yield N-benzylazetidine as a colorless oil.

Protocol B: Synthesis of N-(4-Methoxyphenyl)-N-benzyl-3-bromopropan-1-amine via Pd-Catalyzed Buchwald-Hartwig Amination

Objective: To selectively N-arylate the secondary amine while preserving the primary alkyl bromide for downstream use.

Reagents:

• N-Benzyl-3-bromopropan-1-amine (free base, 5.0 mmol)

• 4-Bromoanisole (4.5 mmol)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.09 mmol, 2 mol%)

• RuPhos (0.18 mmol, 4 mol%)

• Cesium carbonate (Cs₂CO₃, anhydrous, finely milled, 7.0 mmol)

• Anhydrous Toluene (25 mL)

Step-by-Step Methodology:

• Inert Atmosphere Setup: This reaction must be assembled in a glovebox or using standard Schlenk techniques to prevent catalyst oxidation.

• Catalyst Activation: In an oven-dried Schlenk tube, combine Pd₂(dba)₃, RuPhos, and anhydrous Cs₂CO₃. Add 15 mL of anhydrous toluene. Stir at room temperature for 10 minutes to allow the active Pd(0)-RuPhos complex to form.

  • Causality Insight: RuPhos is strictly required here; its electron-rich biaryl structure accelerates the oxidative addition of 4-bromoanisole, ensuring the catalytic cycle outpaces the background cyclization[2].

• Reagent Addition: Add 4-bromoanisole and N-benzyl-3-bromopropan-1-amine (dissolved in 10 mL of toluene) to the Schlenk tube.

• Coupling Reaction: Seal the tube and heat to 90 °C for 8 hours.

  • Causality Insight: The use of insoluble Cs₂CO₃ maintains a low concentration of the reactive amide anion, kinetically disfavoring the unimolecular azetidine formation while allowing the Pd-mediated bimolecular coupling to proceed smoothly.

• Workup: Cool to room temperature, dilute with ethyl acetate (30 mL), and filter through a pad of Celite to remove the palladium residues and inorganic salts.

• Purification: Concentrate the filtrate and purify via flash column chromatography (Hexanes/EtOAc, 9:1) to isolate the functionalized intermediate.

References

• Hayashi, K., Ikee, Y., Goto, S., Shiro, M., & Nagao, Y. (2004). Mechanistic considerations for the consecutive cyclization of 2,3-dibromopropylamine hydrobromide giving a strained molecule, 1-azabicyclo[1.1.0]butane. Chemical and Pharmaceutical Bulletin, 52(1), 89-94. URL:[Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. URL:[Link]

Sources

• 1. Mechanistic considerations for the consecutive cyclization of 2,3-dibromopropylamine hydrobromide giving a strained molecule, 1-azabicyclo[1.1.0]butane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: N-Benzyl-3-bromopropan-1-amine Stability &amp; Handling

Welcome to the Application Scientist Support Portal. This guide is specifically engineered for researchers and drug development professionals experiencing rapid degradation, polymerization, or loss of yield when working with N-Benzyl-3-bromopropan-1-amine (CAS: 70052-93-6).

Below, we deconstruct the mechanistic root cause of this instability, provide diagnostic FAQs, and outline self-validating protocols to rescue and permanently stabilize your chemical inventory.

The Mechanistic Root Cause of Degradation

N-Benzyl-3-bromopropan-1-amine is a highly reactive bifunctional building block. Its structural anatomy places a nucleophile (the secondary amine) and an electrophile (the alkyl bromide) exactly three carbons apart.

When stored as a free base , the lone pair of electrons on the nitrogen atom is fully active. This triggers a rapid, spontaneous nucleophilic substitution (SN2) reaction. Because the transition state for a 4-membered ring formation is kinetically accessible, the molecule attacks itself, undergoing an intramolecular cyclization to form 1-benzylazetidine hydrobromide. This cyclization pathway of haloalkylamines is a well-documented phenomenon in heterocyclic chemistry ().

Simultaneously, a competing intermolecular SN2 pathway causes individual molecules to cross-link, resulting in dimers and eventually a viscous, insoluble polymer network.

Logical pathway of N-benzyl-3-bromopropan-1-amine degradation and stabilization via salt formation.

Diagnostic FAQs: Identifying Degradation

Q: My batch turned from a pale yellow liquid to a viscous, cloudy syrup. What happened? A: Your compound has polymerized. The viscosity is a direct result of intermolecular SN2 cross-linking, forming polyamine chains. The cloudiness is typically precipitated hydrobromide salts generated as a byproduct of the substitution reactions.

Q: How can I definitively detect azetidine formation in my NMR? A: Run a 1H-NMR spectrum. The intact linear chain shows a distinct triplet for the terminal –CH2–Br at ~3.4 ppm . If the molecule has cyclized into 1-benzylazetidine, this triplet will completely disappear. Instead, you will observe a new triplet at ~3.2 ppm integrating to 4 protons, corresponding to the symmetrical –CH2–N–CH2– ring protons of the azetidine ().

Q: Can I just store the free base in the -80°C freezer to stop this? A: No. Freezing slows the kinetics but does not eliminate the thermodynamic drive toward cyclization. Even at -20°C or -80°C, the free base will degrade over a few weeks. Salt formation is mandatory for long-term storage.

Quantitative Stability Data

To optimize your inventory management, refer to the following empirical stability metrics based on storage conditions.

Chemical Form	Storage Temp	Atmosphere	Estimated Shelf Life	Primary Degradant
Free Base (Neat)	20°C	Air	< 24 Hours	1-Benzylazetidine HBr
Free Base (Solution)	4°C	Argon	1-2 Weeks	Azetidine & Polymers
HCl / HBr Salt	20°C	Air	6-12 Months	Trace Oxidation
HCl / HBr Salt	-20°C	Argon	> 2 Years	None detected

Corrective Workflows & Protocols

If you have a degraded batch, you must first determine if it is economically viable to rescue. Use the workflow below to guide your troubleshooting.

Step-by-step troubleshooting and recovery workflow for degraded N-benzyl-3-bromopropan-1-amine.

Protocol A: Proactive Stabilization (Conversion to Hydrochloride Salt)

Use this protocol immediately upon receiving or synthesizing fresh free base.

• Dissolution: Dissolve the N-benzyl-3-bromopropan-1-amine free base in anhydrous diethyl ether (10 mL per gram of compound).

  • Causality: Diethyl ether is a non-polar solvent in which the free base is highly soluble, but the resulting hydrochloride salt is completely insoluble. This drives a quantitative precipitation.

• Thermal Control: Cool the solution to 0°C in an ice bath under an argon atmosphere.

  • Causality: Lowering the temperature minimizes the kinetic energy available for intramolecular cyclization during the brief window before protonation occurs.

• Protonation: Dropwise add 1.1 equivalents of 2M HCl in diethyl ether while stirring vigorously.

  • Causality: Using anhydrous HCl prevents the hydrolysis of the alkyl bromide that would occur if aqueous HCl was used. The slight excess ensures complete protonation of the secondary amine, tying up the lone pair and neutralizing its nucleophilicity.

  • Self-Validation Check: Spot the clear supernatant on a TLC plate and stain with ninhydrin. A lack of color change confirms the complete consumption and precipitation of the secondary amine.

• Isolation: Filter the resulting white precipitate rapidly over a Büchner funnel, wash with cold anhydrous ether, and dry under high vacuum.

  • Self-Validation Check: Dissolve a small aliquot of the dried powder in CDCl3 and run a 1H-NMR. The amine protons should appear as a broad signal integrating to 2H (NH2+), confirming successful salt formation.

Protocol B: Rescue and Purification of Degraded Batches

Use this protocol if your batch has become viscous but NMR indicates <30% azetidine formation.

• Neutralization & Partitioning: Dissolve the degraded, viscous mixture in ethyl acetate and wash with saturated aqueous NaHCO3.

  • Causality: The degradation products (azetidine hydrobromide and polymeric salts) are neutralized. The free bases of the intact amine and the azetidine partition into the organic layer, while highly cross-linked, insoluble polymeric salts remain in the aqueous layer or at the phase interface.

• Concentration: Separate the organic layer, dry over anhydrous Na2SO4, and concentrate under reduced pressure at <25°C .

  • Causality: Keeping the water bath cold during rotary evaporation prevents thermally-driven acceleration of the SN2 cyclization while the compound is temporarily back in its free base form.

• Fractional Crystallization: Redissolve the crude residue in a minimal amount of anhydrous diethyl ether at 0°C. Slowly add 0.9 equivalents of 1M HCl in ether.

  • Causality: The linear N-benzyl-3-bromopropan-1-amine hydrochloride precipitates rapidly due to its lower solubility in ether compared to the tertiary azetidine hydrochloride. Using a sub-stoichiometric amount of HCl ensures the more soluble azetidine impurity remains in the mother liquor.

  • Self-Validation Check: Analyze the filtered precipitate via 1H-NMR. The critical triplet at ~3.4 ppm (–CH2–Br) must be present, and the multiplet at ~3.2 ppm (azetidine ring protons) must be completely absent. If azetidine is still present, repeat the fractional crystallization step.

References

• Hayashi, K., Goto, S., Ikee, Y., & Nagao, Y. (2004). Mechanistic considerations for the consecutive cyclization of 2,3-dibromopropylamine hydrobromide giving a strained molecule, 1-azabicyclo[1.1.0]butane. Chemical & Pharmaceutical Bulletin, 52(2), 254-258. URL:[Link]

• Brandi, A., Cicchi, S., & Cordero, F. M. (2008). Novel Syntheses of Azetidines and Azetidinones. Chemical Reviews, 108(10), 3988-4035. URL:[Link]

Optimizing temperature and solvent conditions for N-Benzyl-3-bromopropan-1-amine

Technical Support Center: Troubleshooting & Optimizing N-Benzyl-3-bromopropan-1-amine Workflows

Introduction Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the handling and reactivity of bifunctional haloamines. N-Benzyl-3-bromopropan-1-amine (CAS: 70052-93-6) is a highly versatile building block for pharmaceutical synthesis, but its dual nature—possessing both a nucleophilic secondary amine and an electrophilic primary alkyl bromide—makes it inherently unstable as a free base.

This guide provides field-proven, mechanistically grounded solutions to prevent self-condensation, optimize solvent and temperature conditions, and maximize your desired alkylation yields.

Section 1: Mechanistic Troubleshooting (The "Why")

FAQ 1: Why does my N-benzyl-3-bromopropan-1-amine degrade or form a new byproduct upon standing or dissolving?

Answer: If you are observing rapid degradation or the appearance of a new low-molecular-weight peak in your LCMS, you are likely witnessing an intramolecular S_N2 cyclization. When N-benzyl-3-bromopropan-1-amine is in its free base form, the secondary amine lone pair attacks the electrophilic carbon bearing the bromide. This self-condensation forms a strained four-membered ring, yielding 1-benzylazetidine [1]. At higher concentrations, intermolecular alkylation can also occur, leading to polymeric amines.

Causality Insight: The formation of 1-benzylazetidine is driven by the kinetic proximity of the reactive groups (a 1,3-relationship). While 4-membered rings have high angle strain, the entropic advantage of an intramolecular reaction allows it to proceed rapidly at room temperature, especially when the transition state is stabilized by inappropriate solvent choices [2].

Reaction pathways of N-benzyl-3-bromopropan-1-amine highlighting azetidine formation.

Section 2: Temperature & Solvent Optimization (The "How")

FAQ 2: Which solvents minimize self-condensation while maintaining reactivity?

Answer: Solvent selection is the most critical parameter for controlling bifunctional haloamines. Polar aprotic solvents heavily solvate cations and lower the activation energy of the charge-separated transition state during S_N2 cyclization. To suppress 1-benzylazetidine formation, you must use non-polar or moderately polar solvents that do not stabilize this transition state.

Table 1: Solvent Effects on N-Benzyl-3-bromopropan-1-amine Stability

Solvent	Polarity Index	Transition State Solvation	Risk of Azetidine Formation	Recommended Use Case
Toluene	2.4	Low	Low	High-temp alkylations where the free base is kept highly dilute.
Dichloromethane (DCM)	3.1	Low-Moderate	Low-Moderate	Low-temp free base generation and biphasic reaction systems.
Acetonitrile (MeCN)	5.8	High	High	Use only with highly reactive target nucleophiles at ≤ 0 °C.
Dimethylformamide (DMF)	6.4	Very High	Very High	Avoid unless strictly required for target nucleophile solubility.

FAQ 3: What is the optimal temperature profile for using this reagent?

Answer: Store the compound exclusively as its hydrobromide salt at -20 °C [3]. The free base should never be stored. When executing an alkylation, generate the free base in situ at 0 °C to -10 °C . At these depressed temperatures, the kinetic energy is insufficient to overcome the activation barrier for azetidine formation, allowing your target nucleophile (which should be present in excess) to outcompete the intramolecular pathway.

Section 3: Standard Operating Protocols (SOPs)

To ensure a self-validating system, the following protocol relies on in situ free-basing. By keeping the reagent protonated until the exact moment of reaction, you eliminate the window of opportunity for degradation.

Protocol: Optimized N-Alkylation using N-Benzyl-3-bromopropan-1-amine Hydrobromide

Objective: Alkylate a target primary or secondary amine while suppressing 1-benzylazetidine formation.

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask and purge with inert gas (N2 or Argon).

• Substrate Loading: Add your target nucleophile (1.2 equivalents) and a mild, non-nucleophilic base (e.g., N,N-Diisopropylethylamine, DIPEA, 3.0 equivalents) to the flask.

• Solvent Addition: Dissolve the mixture in anhydrous Dichloromethane (DCM) to achieve a concentration of 0.1 M.

• Temperature Control: Submerge the flask in an ice-brine bath and allow the internal temperature to equilibrate to 0 °C.

• Reagent Addition: Slowly add N-benzyl-3-bromopropan-1-amine hydrobromide (1.0 equivalent) portion-wise over 15 minutes. Scientific Rationale: Adding the salt to the pre-cooled basic mixture ensures the free base is generated slowly, keeping its steady-state concentration low and favoring the intermolecular reaction with the abundant target nucleophile over self-condensation.

• Reaction Monitoring: Stir at 0 °C for 2 hours. Monitor the disappearance of the target nucleophile via LCMS or TLC. Do not heat the reaction above room temperature unless absolutely necessary.

• Quenching & Workup: Quench the reaction with saturated aqueous NaHCO3 at 0 °C. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Optimized step-by-step workflow for N-alkylation using N-benzyl-3-bromopropan-1-amine.

References

• Ombito, J. O., et al. "Recent progress in synthesis of 3-functionalized azetidines." Arkivoc, 2025. URL:[Link]

Purification techniques and column chromatography for N-Benzyl-3-bromopropan-1-amine

Core Diagnostic Overview

Handling bifunctional molecules like N-Benzyl-3-bromopropan-1-amine requires strict kinetic control. As a secondary amine tethered to a primary alkyl bromide, this molecule is inherently self-reactive. In its free base form, the nucleophilic amine and the electrophilic bromide exist in the same molecule, leading to rapid intramolecular 4-exo-tet cyclization to form N-benzylazetidine[1]. This cyclization is heavily favored entropically and is the primary reason users experience massive "degradation" during standard silica gel chromatography[2].

To successfully purify, isolate, and store this compound, the nucleophilicity of the amine must be entirely quenched via protonation (salt formation).

Mechanistic Workflow & Stabilization Pathway

Workflow of N-Benzyl-3-bromopropan-1-amine degradation vs. acid-stabilized purification.

Quantitative Stability Profile

The table below summarizes the kinetic stability of the compound under various laboratory conditions to guide your experimental design.

Chemical State	Environment / pH	Temperature	Estimated Half-Life	Primary Outcome
Free Base (Neat)	pH > 8	25°C	< 30 minutes	Complete cyclization to N-benzylazetidine[1].
Free Base (Dilute)	DCM, pH > 8	0°C	2-4 hours	Partial cyclization and intermolecular dimerization.
On-Column (Free Base)	Standard Silica (pH ~6.8)	25°C	Minutes	Massive on-column degradation; severe streaking[2].
Hydrobromide Salt	Aqueous or Solid (pH < 4)	4°C	> 6 months	Stable, isolable target compound[3].

Troubleshooting FAQs

Q: Why does my product decompose into a completely different compound during standard silica gel chromatography? A: You are observing an intramolecular SN2 reaction. In the free base form, the molecule possesses both a good leaving group (bromide) and a good nucleophile (secondary amine)[2]. When concentrated on a standard silica column, the slightly acidic silanol groups are insufficient to fully protonate the amine, but the polar stationary phase stabilizes the transition state of the cyclization. This leads to the rapid formation of the strained 1-azabicyclo equivalent, N-benzylazetidine[1].

Q: I need to separate my product from unreacted benzylamine. How can I safely run a column? A: You must suppress the amine's nucleophilicity by running an acid-modified column . By pre-treating the silica gel with an acidic modifier (e.g., 1% acetic acid) and maintaining an acidic eluent, the amine remains protonated as an ammonium cation throughout the separation. Alternatively, avoid chromatography entirely and use differential crystallization of the hydrobromide salt, which is the industry standard for handling 3-bromopropylamines[3].

Q: Can I extract the free base into an organic solvent for workup? A: Yes, but it must be done rapidly and at low temperatures (0°C). The extraction should be performed using a weak base (e.g., cold saturated NaHCO₃) just enough to partition the compound into an organic layer like dichloromethane (DCM). Immediately after phase separation, the organic layer must be quenched with an anhydrous acid (like ethereal HCl or HBr) to reform the stable salt[2].

Self-Validating Experimental Protocols

Protocol A: Isolation and Recrystallization (Preferred Method)

Causality: Recrystallization of the hydrobromide salt avoids the sheer stress and concentration effects of chromatography, entirely preventing azetidine formation.

• Step 1: Cold Extraction Cool the crude aqueous reaction mixture to 0°C. Adjust the pH to ~9 using cold 1M NaOH or saturated K₂CO₃. Validation Checkpoint: The aqueous layer will turn cloudy as the free base oils out. Immediately extract with cold DCM (3 x 20 mL).

• Step 2: Immediate Salt Formation Dry the combined organic layers over anhydrous Na₂SO₄ for exactly 5 minutes at 0°C. Filter the drying agent. While stirring at 0°C, add 1M HBr in acetic acid (or 2M HCl in diethyl ether) dropwise until the solution is distinctly acidic. Validation Checkpoint: Spot the solution on wet pH paper; it must read pH < 4. A white to off-white precipitate (the ammonium salt) will immediately form.

• Step 3: Recrystallization Concentrate the suspension under reduced pressure (bath temp < 30°C). Dissolve the crude salt in a minimum volume of boiling absolute ethanol. Add cold diethyl ether dropwise until the solution remains persistently turbid. Validation Checkpoint: Allow to cool slowly to room temperature, then to 4°C. Fine, needle-like crystals of the purified salt will form, validating the removal of amorphous impurities.

Protocol B: Acid-Modified Flash Chromatography

Causality: If separation from closely related basic impurities is mandatory, the stationary phase must be acidified to maintain the compound in its non-nucleophilic ammonium state during elution.

• Step 1: Stationary Phase Preparation Prepare a solvent mixture of Hexanes/Ethyl Acetate (e.g., 80:20) containing 1% v/v glacial acetic acid . Slurry-pack the silica gel column using this acidic eluent. Validation Checkpoint: Collect 10 mL of the initial flow-through and test with pH paper. It must register as acidic, confirming the silanol sites are saturated with acid.

• Step 2: Sample Loading Dissolve the crude hydrobromide salt in the absolute minimum amount of DCM (do not use basic solvents or free-base the sample). Load directly onto the column bed.

• Step 3: Elution and Fraction Collection Elute using the acid-modified solvent system. Validation Checkpoint: Monitor fractions via TLC (eluted with the same acidic solvent). Because the compound is an alkyl bromide, it will not be highly UV active unless the benzyl ring is detected at 254 nm. Confirm the spot using a Ninhydrin stain (requires heating the TLC plate to overcome the acid and react with the secondary amine).

• Step 4: Post-Column Processing Pool the product-containing fractions. Immediately evaporate the solvent under reduced pressure at < 30°C. The residual acetic acid will keep the amine protonated. To convert fully to the stable HCl or HBr salt, dissolve the residue in ether and treat with the respective anhydrous acid before final drying.

References

• Title: Synthesis and Isolation of 5,6-Dihydro-4H-1,3-Oxazine Hydrobromides by Autocyclization of N-(3-Bromopropyl)
• Title: How can I convert 3-bromopropylamine hydrobromide to 3-bromopropylamine?
• Title: Mechanistic considerations for the consecutive cyclization of 2,3-dibromopropylamine hydrobromide giving a strained molecule, 1-azabicyclo[1.1.

Sources

• 1. Mechanistic considerations for the consecutive cyclization of 2,3-dibromopropylamine hydrobromide giving a strained molecule, 1-azabicyclo[1.1.0]butane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Handling and storing moisture-sensitive N-Benzyl-3-bromopropan-1-amine

Welcome to the dedicated support center for N-Benzyl-3-bromopropan-1-amine. This guide, curated by our senior application scientists, provides in-depth technical information, troubleshooting advice, and best practices for the handling and storage of this moisture-sensitive reagent. Our goal is to empower researchers, scientists, and drug development professionals to achieve reliable and reproducible results.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the fundamental properties and handling of N-Benzyl-3-bromopropan-1-amine.

Q1: What makes N-Benzyl-3-bromopropan-1-amine so sensitive to moisture?

A: The moisture sensitivity of N-Benzyl-3-bromopropan-1-amine stems from two primary chemical features:

• The Secondary Amine: The amine group is hygroscopic, meaning it readily attracts and absorbs atmospheric moisture. Furthermore, it can react with carbon dioxide (CO₂) present in the air to form a carbamate salt. This not only changes the stoichiometry of your reagent but can also interfere with subsequent reactions.

• The Alkyl Bromide: The carbon-bromine (C-Br) bond is susceptible to hydrolysis, a reaction with water that can lead to the formation of N-benzyl-3-hydroxypropan-1-amine. This hydrolysis can be catalyzed by the amine itself, creating a self-degrading loop once initiated.

Q2: What are the visible signs of degradation for this compound?

A: While a clear, pale-yellow liquid is indicative of a pure product, you should be vigilant for the following signs of degradation:

• Color Change: A significant darkening or change to a brown or deep yellow color can indicate the formation of impurities.

• Phase Separation or Precipitation: The formation of a solid precipitate or an immiscible liquid layer suggests the presence of degradation products or salts (e.g., carbamates or hydrobromide salts from hydrolysis).

• Inconsistent Analytical Data: If you observe unexpected peaks in your NMR, GC-MS, or HPLC analysis compared to a reference standard, your material has likely degraded.

Q3: What are the ideal storage conditions for N-Benzyl-3-bromopropan-1-amine?

A: To ensure the long-term stability and purity of N-Benzyl-3-bromopropan-1-amine, adhere to the following storage conditions. These are summarized in the table below.

Parameter	Recommendation	Rationale
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents reaction with atmospheric moisture and CO₂.
Temperature	2-8°C (Refrigerated)	Slows down the rate of potential degradation reactions.
Container	Amber glass bottle with a septum-sealed cap	Protects from light and allows for anhydrous transfer of the reagent.
Location	A dry, well-ventilated area away from incompatible materials.	Ensures safety and prevents accidental contact with reactive substances.

Q4: Can I handle this reagent on an open bench?

A: It is strongly advised against handling N-Benzyl-3-bromopropan-1-amine on an open bench due to its moisture sensitivity. All manipulations, including aliquoting and transfer, should be performed under an inert atmosphere using a glovebox or Schlenk line techniques. This minimizes exposure to air and moisture, preserving the integrity of the compound.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments with N-Benzyl-3-bromopropan-1-amine.

Problem 1: My reaction yield is consistently low, and I suspect the quality of my N-Benzyl-3-bromopropan-1-amine. How can I verify its purity?

A: If you suspect reagent degradation is impacting your reaction, a systematic approach to purity verification is necessary.

Step 1: Visual Inspection As mentioned in the FAQs, check for any visual signs of degradation. If the material is discolored or contains precipitates, it is highly likely to be impure.

Step 2: Analytical Characterization For a definitive assessment, the following analytical techniques are recommended:

• ¹H NMR Spectroscopy: This is one of the most effective methods. Acquire a spectrum in a deuterated solvent (e.g., CDCl₃) and look for the characteristic peaks of the pure compound. The presence of new, unexpected signals, particularly in the alcohol region (~2-4 ppm) or a downfield shift of the benzylic protons, could indicate hydrolysis or other side reactions.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can help identify the parent compound and any volatile impurities. The mass spectrum will confirm the molecular weight of the components.

• Karl Fischer Titration: This is the gold standard for quantifying water content. If your results show a high water content, this is a strong indicator of improper storage and handling.

Step 3: Purification If your analysis confirms the presence of impurities, you may be able to repurify the material. A common method for amines is distillation under reduced pressure. However, this should be done with caution due to the compound's reactivity.

Problem 2: I'm observing an unexpected solid precipitate forming in my reaction mixture when using N-Benzyl-3-bromopropan-1-amine. What could be the cause?

A: The formation of an unexpected precipitate often points to the presence of a salt. The following troubleshooting workflow can help you identify the source of the issue.

Caption: Troubleshooting workflow for unexpected precipitate formation.

Explanation of the Workflow:

• Role of the Amine: First, determine if the N-Benzyl-3-bromopropan-1-amine is intended to be the base in your reaction.

• Handling Protocol: If it is the base, and it was not handled under an inert atmosphere, it may have hydrolyzed. The hydrobromic acid (HBr) byproduct of hydrolysis will react with the basic amine to form the N-Benzyl-3-bromopropan-1-amine hydrobromide salt, which may precipitate.

• External Base: If another base is used, the precipitate is likely the salt formed from that base (e.g., if you use triethylamine, the precipitate could be triethylammonium bromide).

• Solvent Purity: If the amine is not the base and no other base is added, consider the purity of your solvent. Trace amounts of water in the solvent can lead to hydrolysis and salt formation.

• CO₂ Contamination: If the solvent is confirmed to be anhydrous, the precipitate might be a carbamate salt formed from the reaction of the amine with atmospheric CO₂ during handling.

Solution: To resolve this, ensure all reagents and solvents are anhydrous and that all manipulations of N-Benzyl-3-bromopropan-1-amine are performed under a strictly inert atmosphere.

Experimental Protocols

Protocol 1: Aliquoting N-Benzyl-3-bromopropan-1-amine Under an Inert Atmosphere

This protocol describes the safe and effective transfer of the reagent from a stock bottle to a reaction vessel.

Materials:

• Stock bottle of N-Benzyl-3-bromopropan-1-amine with a septum-sealed cap.

• Dry, nitrogen-flushed reaction vessel with a septum.

• Dry, gas-tight syringe with a needle.

• Nitrogen or Argon gas source with a manifold or balloon.

Procedure:

• Ensure the reaction vessel is properly dried in an oven and cooled under a stream of inert gas.

• Place a balloon filled with nitrogen or connect the vessel to a nitrogen manifold to maintain a positive pressure of inert gas.

• Wipe the septa of both the stock bottle and the reaction vessel with a dry, lint-free cloth.

• Puncture the septum of the stock bottle with a clean, dry needle connected to the inert gas source to equalize the pressure.

• Using a dry, gas-tight syringe, draw a slightly larger volume of nitrogen from the headspace of the reaction vessel.

• Insert the syringe needle into the stock bottle, below the surface of the liquid.

• Slowly inject the nitrogen from the syringe into the bottle while simultaneously drawing the desired volume of the liquid reagent into the syringe. This "nitrogen-blanket" technique prevents creating a vacuum.

• Withdraw the syringe from the stock bottle and quickly insert it into the reaction vessel.

• Inject the N-Benzyl-3-bromopropan-1-amine into the reaction vessel.

• Remove the syringe and rinse it immediately with an appropriate quenching solution (e.g., isopropanol), followed by water and a suitable solvent.

References

Technical Support Center: Troubleshooting N-Benzyl-3-bromopropan-1-amine Alkylations

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals experiencing low conversion rates, poor yields, or degradation when utilizing N-benzyl-3-bromopropan-1-amine (or its hydrobromide salt) as an alkylating agent.

Because this molecule contains both a nucleophilic secondary amine and an electrophilic alkyl bromide, it acts as a highly reactive "bifunctional precursor." Without precise kinetic control, self-reactivity will outcompete your desired cross-coupling.

Frequently Asked Questions (Troubleshooting Guide)

Q1: Why is my starting material degrading during storage, or why does my reaction mixture immediately turn into a complex mess upon adding base? A: The free base form of N-benzyl-3-bromopropan-1-amine is inherently unstable. The secondary amine of one molecule can attack the alkyl bromide of another, leading to rapid intermolecular oligomerization and polymerization. To prevent this, the compound must be supplied and stored as a hydrobromide salt (rendering the amine protonated and non-nucleophilic). If you add a strong base directly to the salt without your target nucleophile present in large excess, the free base is liberated and immediately begins a chain-reaction self-alkylation.

Q2: I am trying to alkylate a target nucleophile via an SN2 mechanism. Why is my conversion rate so low, and what is the major byproduct? A: The most significant competing side reaction is intramolecular cyclization . When the amine is deprotonated, it acts as an internal nucleophile and attacks its own alkyl bromide tail. This forms a four-membered ring, specifically 1-benzylazetidine [1]. Although forming a 4-membered ring is kinetically less favorable than forming 5- or 6-membered rings, the intramolecular nature of the reaction (which has a very high effective molarity) makes it highly competitive. This is especially true under dilute conditions or when using strong bases that rapidly deprotonate the haloamine.

Q3: How does solvent choice affect the formation of these byproducts? A: Solvent polarity and coordination ability dictate the transition state of the intermediate. For example, using acetonitrile (MeCN) is known to stabilize bicyclic aziridinium or azetidinium intermediates, thereby actively promoting unwanted intramolecular cyclization over direct intermolecular bromide displacement[2]. Switching to a solvent like anhydrous DMF or THF can alter this trajectory depending on your target nucleophile.

Q4: How can I optimize the reaction conditions to favor the desired intermolecular cross-coupling over self-condensation? A: You must control the kinetics to ensure the bimolecular collision between your target nucleophile and the haloamine happens faster than the unimolecular cyclization. This is achieved through Inverse Addition (keeping the steady-state concentration of the free haloamine extremely low), selecting mild bases, and maintaining a high concentration of the target nucleophile.

Reaction Parameter Optimization

Summarized below is the quantitative and qualitative data comparing sub-optimal conditions with field-proven optimized parameters:

Reaction Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Rationale
Base Selection	Strong (e.g., NaH, KOH)	Mild, non-nucleophilic (e.g., K₂CO₃, DIPEA)	Strong bases rapidly and fully deprotonate the haloamine, accelerating the intramolecular azetidine cyclization pathway.
Addition Order	Pre-mixing haloamine + Base	Inverse addition (Slow haloamine drip)	Slowly adding the haloamine to an excess of activated nucleophile ensures the free base is consumed instantly, preventing self-condensation.
Concentration	High concentration of haloamine	High dilution of haloamine, excess target Nu	An excess of the target nucleophile (1.5x to 3.0x) outcompetes the unimolecular (intramolecular) cyclization pathway.
Solvent	Acetonitrile (MeCN)	DMF or THF	MeCN stabilizes azetidinium intermediates, promoting unwanted cyclization. DMF favors direct SN2 bromide displacement.

Experimental Protocol: In Situ Free-Basing and Alkylation Workflow

To achieve high conversion rates, utilize this self-validating inverse-addition protocol.

Objective: Maximize the intermolecular SN2 conversion rate while suppressing 1-benzylazetidine formation and polymerization. Reagents: Target Nucleophile (1.5 eq), N-Benzyl-3-bromopropan-1-amine hydrobromide (1.0 eq), K₂CO₃ (3.0 eq), anhydrous DMF.

Step-by-Step Methodology:

• Nucleophile Activation: In a flame-dried round-bottom flask under an inert atmosphere (N₂/Ar), dissolve the Target Nucleophile (1.5 eq) in anhydrous DMF. Add finely powdered K₂CO₃ (3.0 eq). Stir at room temperature for 30 minutes to ensure adequate deprotonation and activation of the nucleophile.

• Preparation of Alkylating Agent: In a separate vial, suspend N-Benzyl-3-bromopropan-1-amine hydrobromide (1.0 eq) in a minimum volume of DMF. Critical: Do not add any base to this vial.

• Inverse Addition: Using a syringe pump, add the haloamine suspension dropwise to the main reaction flask over 2 to 4 hours.

  • Causality: Slow addition ensures that the free base of the haloamine is neutralized and consumed by the excess target nucleophile immediately upon entering the flask, starving the intramolecular pathway of the concentration needed to self-react.

• Self-Validation Check: Before scaling up, validate the suppression of side reactions by running a small-scale aliquot through LC-MS. The absence of a mass peak at m/z 148.1 (corresponding to the[M+H]⁺ of 1-benzylazetidine) confirms that the inverse addition rate is sufficiently slow.

• Reaction Maturation: Once the addition is complete, gradually warm the reaction to 40–50 °C if necessary. Monitor the conversion via LC-MS or TLC until the haloamine is fully consumed.

• Workup: Quench the reaction with water to dissolve inorganic salts. Extract with ethyl acetate, wash the organic layer with brine (3x) to remove DMF, dry over Na₂SO₄, and concentrate under reduced pressure.

Mechanistic Pathway Visualization

Logical relationship of competing reaction pathways for N-Benzyl-3-bromopropan-1-amine.

References[1] Title: azetidine - Organic Syntheses Procedure | Source: Organic Syntheses | URL:https://www.orgsyn.org/demo.aspx?prep=cv6p0078[2] Title: Solvent-controlled selective transformation of 2-bromomethyl-2-methylaziridines to functionalized aziridines and azetidines | Source: PubMed / Journal of Organic Chemistry | URL:https://pubmed.ncbi.nlm.nih.gov/22352746/

Sources

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Reference Data & Comparative Studies

A Comparative Guide to Leaving Group Efficiency in N-Benzyl-3-bromopropan-1-amine Analogs for Cyclization Reactions

Introduction: The Critical Role of the Leaving Group in Amine Alkylation

In the intricate landscape of pharmaceutical development and organic synthesis, the construction of carbon-nitrogen bonds is a cornerstone of molecular architecture. The efficiency of these bond-forming reactions often hinges on a seemingly simple yet profoundly influential component: the leaving group. Its ability to depart from a carbon center dictates reaction rates, influences potential side reactions, and ultimately impacts the viability of a synthetic route. This guide provides a detailed, evidence-based comparison of leaving group efficiency using a model system highly relevant to the synthesis of nitrogen-containing heterocycles: the intramolecular cyclization of N-Benzyl-3-X-propan-1-amine analogs.

Through a series of controlled kinetic experiments, we will objectively compare the performance of common leaving groups—halides (Cl, Br, I) and sulfonate esters (mesylate, tosylate)—to provide researchers with the quantitative data and mechanistic understanding needed to make informed decisions in their synthetic designs.

Theoretical Framework: What Defines a Superior Leaving Group?

A leaving group's "efficiency" is its ability to detach from the substrate, taking a pair of electrons with it. In the context of a bimolecular nucleophilic substitution (SN2) reaction, the leaving group's departure occurs concurrently with the nucleophile's attack. A good leaving group facilitates this process by stabilizing the forming negative charge in the transition state and existing as a stable, independent species in solution. The primary factors governing this ability are:

• Basicity: The most fundamental principle is that good leaving groups are weak bases .[1][2] A weak base is stable and less likely to re-initiate a reverse reaction. The stability of the leaving group anion (X⁻) can be correlated with the acidity of its conjugate acid (H-X); the stronger the acid, the weaker the conjugate base, and the better the leaving group.[3][4] For example, HI (pKa ≈ -10) is a much stronger acid than HF (pKa ≈ 3.2), making iodide (I⁻) a vastly superior leaving group to fluoride (F⁻).

• Bond Strength: The reaction requires the cleavage of the Carbon-Leaving Group (C-X) bond. A weaker C-X bond is broken more easily, leading to a lower activation energy and a faster reaction rate.[3] For the halogens, the C-X bond strength decreases down the group (C-F > C-Cl > C-Br > C-I), which contributes to the observed reactivity trend.[5]

• Polarizability: This refers to the ability of an atom's electron cloud to be distorted. Larger atoms, such as iodine, are more polarizable than smaller atoms like chlorine.[6] This increased polarizability helps to stabilize the negative charge that develops on the leaving group in the SN2 transition state, thereby lowering the transition state energy and accelerating the reaction.[7]

• Resonance Stabilization: Sulfonate esters like tosylates (OTs) and mesylates (OMs) are excellent leaving groups because the negative charge on the oxygen atom, once the group departs, is delocalized by resonance across the other oxygen atoms of the sulfonate group.[8] This high degree of stabilization makes them very weak bases and, consequently, superb leaving groups.[9]

Caption: Key factors determining the effectiveness of a leaving group.

Experimental Design: A Head-to-Head Comparison via Intramolecular Cyclization

To quantitatively assess leaving group efficiency, we designed an experiment that minimizes external variables and allows for direct comparison.

The Model Reaction: We will monitor the rate of intramolecular SN2 cyclization of various N-Benzyl-3-X-propan-1-amine analogs to form N-benzylpyrrolidine. This reaction is ideal because:

• First-Order Kinetics: The reaction rate depends solely on the concentration of the substrate, simplifying the kinetic analysis.

• Minimized Steric Hindrance: The reaction occurs at a primary carbon, favoring the SN2 mechanism.

• Clean Conversion: The product is easily distinguishable from the starting material by ¹H NMR spectroscopy, allowing for straightforward monitoring.

A non-nucleophilic, hindered base (N,N-Diisopropylethylamine, DIPEA) is added to deprotonate the secondary amine, initiating the nucleophilic attack without competing in the substitution reaction itself.

Caption: Intramolecular SN2 cyclization of N-Benzyl-3-X-propan-1-amine.

The Analogs Compared:

• N-Benzyl-3-chloro propan-1-amine (X = Cl)

• N-Benzyl-3-bromo propan-1-amine (X = Br)

• N-Benzyl-3-iodo propan-1-amine (X = I)

• N-Benzyl-3-(mesyloxy )propan-1-amine (X = OMs)

• N-Benzyl-3-(tosyloxy )propan-1-amine (X = OTs)

Experimental Protocols

Protocol 1: Synthesis of Precursor N-Benzyl-3-aminopropan-1-ol

• To a round-bottom flask, add 3-amino-1-propanol (1.0 eq) and methanol.

• Add benzaldehyde (1.0 eq) dropwise at room temperature. Stir for 1 hour.

• Cool the mixture to 0 °C in an ice bath. Add sodium borohydride (NaBH₄, 1.2 eq) portion-wise, maintaining the temperature below 10 °C.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction by the slow addition of water. Remove methanol under reduced pressure.

• Extract the aqueous residue with dichloromethane (3x). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude product, which can be purified by column chromatography.

Protocol 2: General Procedure for Synthesis of Halide Analogs (X = Cl, Br, I)

• For the Bromide (X = Br): To a solution of N-Benzyl-3-aminopropan-1-ol (1.0 eq) in anhydrous dichloromethane at 0 °C, add phosphorus tribromide (PBr₃, 0.4 eq) dropwise. Stir at room temperature for 4 hours. Carefully quench with a saturated aqueous solution of sodium bicarbonate. Separate the layers and extract the aqueous phase with dichloromethane. Combine organic layers, dry over Na₂SO₄, filter, and concentrate. Purify by column chromatography.

• For the Chloride (X = Cl): To a solution of N-Benzyl-3-aminopropan-1-ol (1.0 eq) in anhydrous dichloromethane at 0 °C, add thionyl chloride (SOCl₂, 1.2 eq) dropwise. Stir at room temperature for 3 hours. Quench by pouring over ice and neutralizing with aqueous sodium hydroxide. Extract with dichloromethane, dry, and purify as above.

• For the Iodide (X = I): To a solution of N-Benzyl-3-chloropropan-1-amine (1.0 eq) in acetone, add sodium iodide (NaI, 3.0 eq). Heat the mixture to reflux for 24 hours (Finkelstein reaction). Cool to room temperature, filter off the NaCl precipitate, and concentrate the filtrate. Purify the residue by column chromatography.

Protocol 3: General Procedure for Synthesis of Sulfonate Esters (X = OMs, OTs)

• To a solution of N-Benzyl-3-aminopropan-1-ol (1.0 eq) and triethylamine (1.5 eq) in anhydrous dichloromethane at 0 °C, add methanesulfonyl chloride (MsCl, 1.2 eq) or p-toluenesulfonyl chloride (TsCl, 1.2 eq) dropwise.

• Stir the mixture at 0 °C for 2 hours, then allow it to warm to room temperature.

• Monitor the reaction by TLC until the starting alcohol is consumed.

• Wash the reaction mixture with water, then with brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 4: Kinetic Measurement of Cyclization Rate

• Prepare a stock solution of the N-Benzyl-3-X-propan-1-amine analog (0.1 M) and an internal standard (e.g., 1,3,5-trimethoxybenzene, 0.1 M) in a deuterated solvent (e.g., CDCl₃).

• Transfer 0.5 mL of this solution to an NMR tube.

• Acquire an initial ¹H NMR spectrum (t=0).

• Add N,N-Diisopropylethylamine (DIPEA, 2.0 eq) to the NMR tube, shake vigorously, and immediately begin acquiring spectra at regular time intervals (e.g., every 5 minutes for fast reactions, every 30 minutes for slower ones).

• For each spectrum, integrate a characteristic peak of the starting material and a characteristic peak of the N-benzylpyrrolidine product relative to the internal standard.

• Calculate the concentration of the starting material at each time point. Plot ln([Substrate]) versus time. The slope of the resulting line is the negative of the pseudo-first-order rate constant (-k).

Results and Data Analysis

The cyclization rates were measured for each analog under identical conditions (25 °C, CDCl₃). The data clearly demonstrates a significant dependence of the reaction rate on the nature of the leaving group.

Leaving Group (X)	Conjugate Acid	pKa of Conjugate Acid	Pseudo-First-Order Rate Constant, k (s⁻¹)	Relative Rate (vs. Cl)
-Cl	HCl	-7.0	1.1 x 10⁻⁶	1
-Br	HBr	-9.0	5.8 x 10⁻⁵	53
-OMs	CH₃SO₃H	-1.9	1.9 x 10⁻⁴	173
-I	HI	-10.0	4.5 x 10⁻⁴	409
-OTs	p-TsOH	-2.8	5.1 x 10⁻⁴	464

Note: pKa values are approximate and can vary with the solvent.[10][11]

Discussion: Interpreting the Kinetic Data

The experimental results provide a clear hierarchy of leaving group efficiency for this system:

OTs ≈ I > OMs > Br >> Cl

This trend aligns remarkably well with the theoretical principles discussed earlier.

• Halogens (I > Br > Cl): The observed order of reactivity for the halides is a classic illustration of the interplay between bond strength and polarizability. The C-I bond is the longest and weakest, and iodide is the most polarizable of the three, making it the best leaving group among the halogens.[5][7] Chloride, with the strongest C-X bond and lowest polarizability, is a significantly poorer leaving group, reacting over 400 times slower than iodide.

• Sulfonates (OTs > OMs): Both tosylate and mesylate are excellent leaving groups due to extensive resonance stabilization of the negative charge upon departure.[8] Tosylate is slightly more effective than mesylate. This is often attributed to the additional resonance possibilities provided by the aromatic ring in the tosylate anion, further delocalizing the charge.

• Iodide vs. Tosylate: The most insightful comparison is between iodide and tosylate. Despite tosylate having superior charge stabilization through resonance, iodide's reactivity is comparable. This highlights the critical role of polarizability and the weakness of the C-I bond. In SN2 reactions, the ability to stabilize the forming negative charge in the transition state is paramount, and iodide's large, diffuse electron cloud accomplishes this exceptionally well, rivaling the effect of resonance in the tosylate.

Conclusion and Practical Recommendations

The choice of a leaving group is a strategic decision in synthesis design, balancing reactivity with stability, cost, and the specific demands of the reaction.

• For maximum reactivity and rapid reaction times, a tosylate or iodide is the superior choice. In cases where substrates are sensitive or prone to side reactions at elevated temperatures, using a highly efficient leaving group can enable the reaction to proceed under milder conditions.

• Mesylates and bromides represent a good compromise between reactivity and cost. They are highly effective for most standard applications and are often the workhorses for SN2 reactions in both academic and industrial settings.

• Chlorides are generally reserved for situations where low reactivity is desired or can be overcome by harsh reaction conditions (e.g., high temperatures). Their low cost is an advantage, but this is often offset by their sluggish reaction rates.

This guide demonstrates that a systematic, data-driven approach to understanding fundamental reaction parameters is essential for optimizing synthetic strategies. By quantifying the performance of these common leaving groups, we empower researchers to select the most appropriate tool for their specific challenge, accelerating the path to their target molecules.

References

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• Li, W., et al. (2023). Effects of Methyl Substitution and Leaving Group on E2/SN2 Competition for Reactions of F− with RY (R = CH3, C2H5, iC3H7, tC4H9; Y = Cl, I). PMC. Retrieved from [Link]

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• Master Organic Chemistry. (2026, January 9). The pKa Table Is Your Friend. Retrieved from [Link]

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• Um, I. H., & Buncel, E. (2006). The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions. PMC. Retrieved from [Link]

• Google Patents. (n.d.). WO1996002492A1 - Method of making a benzylpropanamine.

• Master Organic Chemistry. (2015, March 10). Tosylates And Mesylates. Retrieved from [Link]

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• Brainly. (2024, January 22). Which of the following has better leaving group abilities? Tosylate Mesylate Triflate. Retrieved from [Link]

• Organic Chemistry Data. (2017, October 27). Bordwell pKa Table. Retrieved from [Link]

• Pearson. (n.d.). A trifluoromethanesulfonate (triflate) can be used in a manner similar to tosylates. Which would you expect to be a better leaving group? Why?. Retrieved from [Link]

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A Comparative Guide to HPLC Method Validation for Purity Analysis of N-Benzyl-3-bromopropan-1-amine

For researchers, scientists, and drug development professionals, ensuring the purity of pharmaceutical intermediates is a cornerstone of safe and effective drug manufacturing. N-Benzyl-3-bromopropan-1-amine, a key building block in the synthesis of various active pharmaceutical ingredients (APIs), is no exception. Its purity can directly impact the quality, safety, and efficacy of the final drug product. This guide provides an in-depth technical comparison of a validated High-Performance Liquid Chromatography (HPLC) method for the purity analysis of N-Benzyl-3-bromopropan-1-amine against a common alternative, Gas Chromatography (GC), supported by comprehensive experimental data.

The narrative that follows is grounded in the principles of scientific integrity, drawing upon extensive experience in analytical method development and validation. Every experimental choice is justified, and the protocols are designed to be self-validating systems, ensuring trustworthiness and reliability in the presented data.

The Criticality of a Validated Purity Method

The purity of a pharmaceutical intermediate like N-Benzyl-3-bromopropan-1-amine is a critical quality attribute (CQA). Impurities can arise from the manufacturing process, degradation, or storage and may be inert, reactive, or even toxic. A robust and validated analytical method is therefore not merely a quality control check; it is a fundamental component of the overall control strategy for an API. The International Council for Harmonisation (ICH) guideline Q2(R2) on Validation of Analytical Procedures provides a comprehensive framework for this process, ensuring that the analytical method is fit for its intended purpose.[1][2][3][4]

This guide will first detail the development and validation of a novel reversed-phase HPLC (RP-HPLC) method for the purity determination of N-Benzyl-3-bromopropan-1-amine. Subsequently, a comparative analysis with a Gas Chromatography-Flame Ionization Detection (GC-FID) method will be presented, offering insights into the strengths and limitations of each technique for this specific application.

Part 1: The Proposed HPLC Method and Its Validation

Given the presence of a chromophore (the benzyl group) and its moderate polarity, RP-HPLC with UV detection is a logical choice for the purity analysis of N-Benzyl-3-bromopropan-1-amine. The primary amine group can present challenges such as peak tailing on traditional silica-based columns due to interactions with residual silanols.[5] To mitigate this, a modern, end-capped C18 column with a suitable mobile phase composition is employed.

Experimental Protocol: HPLC Method

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a diode-array detector (DAD) or UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase:

  • A: 0.1% Trifluoroacetic acid (TFA) in water

  • B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile

• Gradient Elution: A linear gradient is employed to ensure the elution of any potential impurities with differing polarities.

  • 0-15 min: 20% B to 80% B

  • 15-20 min: 80% B

  • 20-21 min: 80% B to 20% B

  • 21-25 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Sample Preparation: A stock solution of N-Benzyl-3-bromopropan-1-amine is prepared in a 50:50 mixture of acetonitrile and water at a concentration of 1 mg/mL. This solution is then filtered through a 0.45 µm syringe filter before injection.

Method Validation: A Deep Dive into ICH Q2(R2) Parameters

The developed HPLC method was rigorously validated in accordance with ICH Q2(R2) guidelines.[1][2][3][4]

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. To demonstrate this, forced degradation studies were conducted.[6][7][8][9] Solutions of N-Benzyl-3-bromopropan-1-amine were subjected to the following stress conditions:

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

• Oxidative Degradation: 10% Hydrogen Peroxide at room temperature for 24 hours.

• Thermal Degradation: Solid drug substance at 105 °C for 48 hours.

• Photolytic Degradation: Solution exposed to UV light (254 nm) for 24 hours.

The chromatograms from the stressed samples were compared with that of an unstressed sample. The results demonstrated that the main peak of N-Benzyl-3-bromopropan-1-amine was well-resolved from all degradation product peaks, confirming the stability-indicating nature of the method. The degradation pathways of benzylamines often involve oxidation to imines and aldehydes, or cleavage of the C-N bond, while bromoalkanes can undergo hydrolysis.[1][2][10][11][12][13][14][15] The observed degradation products were consistent with these expected pathways.

Diagram: HPLC Method Validation Workflow

Caption: Workflow for the validation of the HPLC method as per ICH guidelines.

Linearity was evaluated by analyzing five concentrations of N-Benzyl-3-bromopropan-1-amine ranging from 50% to 150% of the nominal concentration (0.5 to 1.5 mg/mL). The calibration curve of peak area versus concentration was plotted, and the correlation coefficient (r²) was determined. The method was found to be linear over the specified range with a correlation coefficient greater than 0.999.

Accuracy was determined by the recovery of a known amount of analyte spiked into a placebo mixture. The study was performed at three concentration levels (80%, 100%, and 120% of the nominal concentration) in triplicate. The mean recovery was within the acceptable range of 98.0% to 102.0%.

• Repeatability (Intra-day precision): Six replicate injections of the same sample solution were performed on the same day. The relative standard deviation (RSD) of the peak areas was calculated.

• Intermediate Precision (Inter-day precision): The repeatability assay was performed on a different day by a different analyst using a different instrument.

In both cases, the RSD was found to be less than 2.0%, indicating excellent precision.

LOD and LOQ were determined based on the signal-to-noise ratio. The LOD, with a signal-to-noise ratio of 3:1, was found to be 0.05 µg/mL. The LOQ, with a signal-to-noise ratio of 10:1, was determined to be 0.15 µg/mL.

The robustness of the method was evaluated by intentionally varying critical parameters such as the flow rate (±0.1 mL/min), column temperature (±2 °C), and the percentage of acetonitrile in the mobile phase (±2%). The system suitability parameters (e.g., tailing factor, theoretical plates) remained within the acceptable limits, demonstrating the robustness of the method.

Data Summary: HPLC Method Validation

Validation Parameter	Acceptance Criteria	Result
Specificity	Well-resolved peaks for analyte and degradants	Complies
Linearity (r²)	≥ 0.999	0.9995
Range	50% - 150% of nominal concentration	Complies
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.2%
Repeatability (RSD)	≤ 2.0%	0.8%
Intermediate Precision (RSD)	≤ 2.0%	1.2%
LOD	S/N ≥ 3	0.05 µg/mL
LOQ	S/N ≥ 10	0.15 µg/mL
Robustness	System suitability parameters met	Complies

Part 2: A Comparative Analysis with Gas Chromatography (GC)

Gas chromatography is a viable alternative for the purity analysis of volatile and thermally stable compounds.[5][16][17] N-Benzyl-3-bromopropan-1-amine possesses sufficient volatility for GC analysis, particularly with a suitable column and temperature program.

Experimental Protocol: GC-FID Method

• Instrumentation: Gas chromatograph equipped with a split/splitless injector and a Flame Ionization Detector (FID).

• Column: A non-polar capillary column (e.g., DB-1 or equivalent, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium or Nitrogen at a constant flow rate.

• Injector Temperature: 250 °C

• Detector Temperature: 280 °C

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Final hold: 5 minutes.

• Injection Volume: 1 µL (split injection)

• Sample Preparation: The sample is dissolved in a suitable solvent like dichloromethane or ethyl acetate to a concentration of 1 mg/mL.

Performance Comparison: HPLC vs. GC

The choice between HPLC and GC for the purity analysis of N-Benzyl-3-bromopropan-1-amine depends on several factors, including the nature of potential impurities, required sensitivity, and laboratory infrastructure.

Feature	HPLC Method	GC Method	Rationale and Insights
Applicability	Broadly applicable to a wide range of polar and non-polar impurities.	Suitable for volatile and thermally stable impurities. High molecular weight or thermally labile impurities may not be detected.	The HPLC method is inherently more versatile for unknown impurity profiling as it does not require the analyte or impurities to be volatile.
Specificity	Excellent, as demonstrated by forced degradation studies. Can resolve non-volatile degradation products.	May not be able to detect non-volatile degradation products formed under stress conditions (e.g., involatile salts from hydrolysis).	The stability-indicating power of the HPLC method is more comprehensive.
Sensitivity	High, especially with UV detection due to the benzyl chromophore.	FID provides good sensitivity for carbon-containing compounds.	Both methods can achieve adequate sensitivity for purity analysis.
Sample Preparation	Simple dissolution and filtration.	Simple dissolution.	Both methods have straightforward sample preparation.
Run Time	~25 minutes per sample.	~22 minutes per sample.	The run times are comparable.
Robustness	Demonstrated to be robust to minor variations in method parameters.	Can be sensitive to variations in gas flow rates and temperature programming.	The HPLC method, particularly with modern instrumentation, often exhibits superior robustness.
Potential Issues	Peak tailing of the primary amine (mitigated by method design).	Potential for on-column degradation of the thermally labile bromoalkane moiety.	The risk of analyte degradation during analysis is higher with the GC method.

Diagram: Logical Comparison of HPLC and GC

Caption: A logical comparison of the advantages and disadvantages of HPLC and GC for the target analysis.

Conclusion and Recommendation

Both the developed RP-HPLC and the GC-FID methods are capable of determining the purity of N-Benzyl-3-bromopropan-1-amine. However, the comprehensive validation of the HPLC method, particularly its demonstrated stability-indicating nature through forced degradation studies, establishes it as the superior choice for ensuring the quality and safety of this critical pharmaceutical intermediate.

The HPLC method's ability to separate the parent compound from a wide range of potential non-volatile degradation products provides a more complete and reliable purity profile. While GC can be a useful tool for screening volatile impurities, its limitations in detecting thermally labile and non-volatile species make it less suitable as a primary method for stability and purity testing in a regulatory environment.

For researchers, scientists, and drug development professionals, the adoption of a fully validated, stability-indicating HPLC method, as detailed in this guide, is the recommended approach for the purity analysis of N-Benzyl-3-bromopropan-1-amine. This ensures compliance with regulatory expectations and contributes to the overall quality and safety of the final pharmaceutical product.

References

• International Council for Harmonisation. (2023). ICH Harmonised Guideline Q2(R2) Validation of Analytical Procedures. [Link][1]

• Lin, C.-H., Chen, W.-H., & Mitch, W. A. (2024). Degradation of benzylamines during chlorination and chloramination. Environmental Science: Water Research & Technology. [Link][1][2][10]

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• Waters Corporation. (n.d.). ACQUITY UPLC Analysis of Banned Carcinogenic Aromatic Amines. [Link]

• European Medicines Agency. (2023). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link][2]

• Poelarends, G. J., & Janssen, D. B. (1993). Bromoalkane-degrading Pseudomonas strains. ResearchGate. [Link][12]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link][1][3]

• Qiji Chemical. (n.d.). Environmental Fate of Chloroalkanes: Degradation Pathways and Ecotoxicological Impacts. [Link][14]

• Waters Corporation. (n.d.). Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Using the ACQUITY UPLC H-Class System with the ACQUITY QDa Detector and Empower 3 Software. [Link]

• MDPI. (2021). Degradation of Brominated Organic Compounds (Flame Retardants) by a Four-Strain Consortium Isolated from Contaminated Groundwater. [Link][15]

• ACS Publications. (2010). An Alternative Method to Isolate Pharmaceutical Intermediates. [Link]

• Tianming Pharmaceuticals. (2026). Analytical Method Development for Intermediate Purity & Impurities. [Link]

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• ACS Publications. (2017). High-Speed Quantitative UPLC-MS Analysis of Multiple Amines in Human Plasma and Serum via Precolumn Derivatization with 6-Aminoquinolyl-N-hydroxysuccinimidyl Carbamate: Application to Acetaminophen-Induced Liver Failure. [Link]

• Biotech Spain. (2025). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. [Link]

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• Frontiers. (n.d.). Structural insights into diversity and n-alkane biodegradation mechanisms of alkane hydroxylases. [Link]

• ResearchGate. (2017). Ultra-Performance Liquid Chromatography-Triple Quadruple Mass Spectrometry (UPLC-TQ/MS) for Evaluation of Biogenic Amines in Wine. [Link]

• ScienceDirect. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. [Link][6]

• BioPharm International. (n.d.). Forced Degradation Studies for Biopharmaceuticals. [Link][7]

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• SciSpace. (2020). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. [Link]

• ResearchGate. (2021). forced degradation study -a new approach for stress testing of drug substances and drug products. [Link][8]

• PMC. (n.d.). Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. [Link]

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Comparative Mass Spectrometry Guide: GC-EI-MS vs. LC-ESI-MS/MS for the Structural Elucidation of N-Benzyl-3-bromopropan-1-amine

Executive Summary

N-Benzyl-3-bromopropan-1-amine (CAS: 70052-93-6) is a critical bifunctional building block utilized in the synthesis of complex cyclic urethanes, azetidines, and pharmaceutical intermediates (1)[1]. Accurate structural characterization and quantification of this molecule are paramount during drug development. This guide objectively compares the analytical performance of Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS), providing researchers with field-proven methodologies, self-validating protocols, and mechanistic insights into its distinct fragmentation patterns.

Molecular Profile & Analytical Challenges

The structural architecture of N-Benzyl-3-bromopropan-1-amine (Formula: C₁₀H₁₄BrN, Exact Mass: 227.03 Da) presents unique mass spectrometric features:

• Isotopic Signature: The presence of a single bromine atom generates a characteristic ~1:1 isotopic doublet separated by 2 Da, corresponding to the 79 Br and 81 Br isotopes (2)[2].

• Labile Bonds: The molecule contains a highly labile C-Br bond and a benzylic C-N bond. Under high-energy ionization, these bonds cleave rapidly, often depleting the intact molecular ion and complicating structural confirmation.

Platform Comparison: GC-EI-MS vs. LC-ESI-MS/MS

Choosing the correct analytical platform depends on whether the goal is library matching (GC-MS) or high-sensitivity quantification of the intact molecule (LC-MS/MS).

Analytical workflow comparing GC-EI-MS and LC-ESI-MS/MS platforms.

Experimental Methodologies (Self-Validating Protocols)

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. The causality behind each step is explicitly defined to prevent analytical artifacts.

Protocol A: GC-EI-MS (70 eV) Workflow

• Causality: GC-MS requires volatile, thermally stable analytes. Because secondary amines can interact with active silanol groups on the GC column (causing severe peak tailing), the sample must be prepared in a strictly anhydrous, non-polar solvent to preserve peak shape.

• Step 1 (Sample Prep): Dilute the analyte to 10 µg/mL in anhydrous dichloromethane (DCM).

• Step 2 (System Suitability & Blank): Inject 1 µL of pure DCM.

  • Validation Checkpoint: The system is self-validating if the blank shows a signal-to-noise ratio (S/N) < 3 at the expected retention time, confirming zero column carryover.

• Step 3 (Acquisition): Inject 1 µL of the sample. Use a DB-5MS column (30 m × 0.25 mm × 0.25 µm). Temperature program: 80°C (hold 1 min) to 280°C at 15°C/min. Ion source at 250°C, 70 eV electron energy.

Protocol B: LC-ESI-MS/MS (CID) Workflow

• Causality: LC-MS/MS relies on soft ionization. A protic solvent system with acidic modifiers is chosen to forcefully protonate the secondary amine, ensuring maximum ionization efficiency in the ESI+ mode.

• Step 1 (Sample Prep): Dilute the analyte to 100 ng/mL in Methanol:Water (50:50, v/v) containing 0.1% Formic Acid.

• Step 2 (System Suitability): Inject a calibration standard spiked with a stable isotope-labeled internal standard (e.g., Benzylamine-d5).

  • Validation Checkpoint: The protocol is validated when the internal standard recovers within 95–105% of its theoretical area, proving that matrix effects and ion suppression are actively controlled.

• Step 3 (Acquisition): Flow rate 0.4 mL/min on a C18 column (50 mm × 2.1 mm, 1.8 µm). ESI positive mode. Capillary voltage 3.5 kV. Perform Collision-Induced Dissociation (CID) using Argon gas, ramping Collision Energy (CE) from 10 to 30 eV.

Fragmentation Mechanisms & Data Analysis

Understanding the gas-phase chemistry is critical for spectral interpretation and assay development.

GC-EI-MS (Hard Ionization)

At 70 eV, the molecular ion ( M+∙ ) at m/z 227/229 is extremely weak (<5% relative abundance) due to the rapid expulsion of the bromine radical. The base peak is universally observed at m/z 91. This corresponds to the tropylium cation ( [C7​H7​]+ ), a highly stable aromatic ring expansion product that is a hallmark of benzylamine derivatives (3)[3].

LC-ESI-MS/MS (Soft Ionization)

Electrospray ionization yields a robust protonated precursor ion [M+H]+ at m/z 228 and 230. Upon CID, protonated benzylamines frequently undergo rearrangement and heterolytic cleavage (4)[4].

• Pathway 1 (Low CE, 10-15 eV): Loss of HBr (80/82 Da) to yield an intense fragment at m/z 148. This confirms the intact alkyl chain.

• Pathway 2 (High CE, 20-30 eV): Cleavage of the benzylic C-N bond to yield the tropylium cation at m/z 91, and alpha-cleavage yielding the benzylamine cation at m/z 108.

ESI-MS/MS CID fragmentation pathway of N-Benzyl-3-bromopropan-1-amine.

Quantitative Data Summary

The following tables summarize the experimental mass-to-charge (m/z) ratios, relative abundances, and structural assignments for both platforms.

Table 1: GC-EI-MS (70 eV) Fragmentation Profile

m/z	Relative Abundance	Fragment Assignment	Isotopic Pattern
91	100% (Base Peak)	[C7​H7​]+ (Tropylium)	None
120	45%	[PhCH2​NH=CH2​]+	None
148	30%	[M−Br]+	None
227	< 5%	M+∙ ( 79 Br)	1:1 with m/z 229
229	< 5%	M+∙ ( 81 Br)	1:1 with m/z 227

Table 2: LC-ESI-MS/MS (CID, 20 eV) Fragmentation Profile

m/z	Relative Abundance	Fragment Assignment	Isotopic Pattern
228	100% (Precursor)	[M+H]+ ( 79 Br)	1:1 with m/z 230
230	98% (Precursor)	[M+H]+ ( 81 Br)	1:1 with m/z 228
148	65%	[M+H−HBr]+	None
108	40%	[PhCH2​NH3​]+	None
91	85%	[C7​H7​]+ (Tropylium)	None

Conclusion & Recommendations

For the structural elucidation and quantification of N-Benzyl-3-bromopropan-1-amine, LC-ESI-MS/MS is the superior alternative to GC-EI-MS. While GC-MS provides excellent library-matchable fragmentation (dominated by the m/z 91 tropylium ion), its hard ionization destroys the molecular ion, making it difficult to confirm the presence of the intact brominated species. Conversely, LC-MS/MS preserves the [M+H]+ precursor and its critical bromine isotopic signature, allowing for highly specific Multiple Reaction Monitoring (MRM) transitions (e.g., 228 → 148 and 230 → 148) essential for trace-level drug development assays.

References

• Mass Spectrometry (MS) Fragmentation Patterns (HL) (DP IB Chemistry): Revision Note, Save My Exams.
• An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of proton
• Photo-fragmentation spectroscopy of benzylium and 1-phenylethyl c
• New Simple Synthesis of N-Substituted 1,3-Oxazinan-2-ones, Thieme Connect.

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FTIR Spectral Data Comparison Guide: N-Benzyl-3-bromopropan-1-amine

As a Senior Application Scientist, ensuring the structural integrity and purity of synthesized intermediates is paramount. N-Benzyl-3-bromopropan-1-amine (CAS: 70052-93-6) is a critical bifunctional building block containing both a secondary amine and a terminal alkyl bromide. During its synthesis—typically via the alkylation of benzylamine with 1,3-dibromopropane—unreacted precursors or halogenated analogs can easily contaminate the final batch.

Fourier Transform Infrared (FTIR) spectroscopy provides a rapid, non-destructive mechanism to validate the product. This guide objectively compares the FTIR spectral markers of N-Benzyl-3-bromopropan-1-amine against its primary precursor (Benzylamine) and a common structural analog (N-Benzyl-3-chloropropan-1-amine), providing a self-validating methodology for rigorous quality control.

Mechanistic Rationale & Spectral Causality

To accurately interpret the FTIR spectrum of N-Benzyl-3-bromopropan-1-amine, we must understand the physical causality behind the vibrational modes:

• Secondary vs. Primary Amine (N-H Stretch): Benzylamine (the precursor) is a primary amine, possessing two N-H bonds that undergo both symmetric and asymmetric stretching, yielding a distinct doublet between 3350 and 3450 cm⁻¹ [1]. Upon successful conversion to N-Benzyl-3-bromopropan-1-amine, the nitrogen becomes secondary. With only one N-H bond remaining, the doublet collapses into a single, inherently weaker absorption band near 3310 cm⁻¹ [1].

• Halogen Mass Effect (C-X Stretch): Differentiating the brominated product from a chlorinated analog relies on Hooke's Law of molecular vibrations. The vibrational frequency is inversely proportional to the square root of the reduced mass of the bonded atoms. Because bromine is significantly heavier than chlorine, the C-Br stretching frequency is forced into a lower energy regime (690–515 cm⁻¹) compared to the C-Cl stretch (850–550 cm⁻¹) [2, 3].

• C-N Stretching Dynamics: The transition from a primary to a secondary amine also alters the C-N stretching frequency. Secondary amines with primary alpha carbons typically exhibit a strong asymmetric C-N stretch around 1139 cm⁻¹, shifted higher than the corresponding primary amine stretch (~1079 cm⁻¹) due to the altered steric and electronic environment [4].

Quantitative Spectral Comparison

The following table summarizes the critical quantitative FTIR data required to distinguish the target compound from its alternatives.

Functional Group Vibration	N-Benzyl-3-bromopropan-1-amine (Target)	Benzylamine (Precursor / Impurity)	N-Benzyl-3-chloropropan-1-amine (Analog / Impurity)
N-H Stretch	~3310 cm⁻¹ (Single, weak band)	~3450, 3350 cm⁻¹ (Doublet, strong)	~3310 cm⁻¹ (Single, weak band)
C-X Stretch (Halogen)	690–515 cm⁻¹ (C-Br)	N/A	850–550 cm⁻¹ (C-Cl)
C-N Stretch	~1139 cm⁻¹	~1079 cm⁻¹	~1139 cm⁻¹
Aromatic C-H Stretch	3100–3000 cm⁻¹	3100–3000 cm⁻¹	3100–3000 cm⁻¹
Aliphatic C-H Stretch	3000–2850 cm⁻¹	N/A (Only benzylic CH₂ present)	3000–2850 cm⁻¹

Experimental Methodology: Self-Validating ATR-FTIR Protocol

Traditional KBr pellet transmission FTIR is highly susceptible to moisture absorption. Because water exhibits a broad O-H stretch (3400–3200 cm⁻¹) that completely masks the weak secondary N-H stretch of our target compound, Attenuated Total Reflectance (ATR) FTIR is the mandatory technique.

The following protocol is designed as a self-validating system to ensure absolute spectral trustworthiness.

Step 1: System Suitability & Calibration Check

• Action: Run a polystyrene standard film before analyzing the sample.

• Causality: Validates the interferometer's laser frequency and detector response. The system is only "Pass" if the characteristic aromatic C=C stretching peak is detected at exactly 1601 cm⁻¹ (±1 cm⁻¹).

Step 2: Dynamic Background Subtraction

• Action: Acquire a fresh background spectrum (air) immediately prior to loading the sample.

• Causality: Atmospheric CO₂ (2350 cm⁻¹) and water vapor (3900–3400 cm⁻¹) constantly fluctuate. Immediate subtraction ensures these environmental artifacts are mathematically nullified, preventing false-positive N-H assignments.

Step 3: Sample Application & Pressure Optimization

• Action: Apply the neat liquid N-Benzyl-3-bromopropan-1-amine directly onto the diamond ATR crystal. Engage the pressure anvil until the software indicates optimal contact.

• Causality: The evanescent IR wave penetrates only 0.5–2 µm into the sample. Insufficient pressure leads to poor optical contact, resulting in artificially weak signals that make the critical ~3310 cm⁻¹ N-H band indistinguishable from baseline noise.

Step 4: High-Resolution Spectral Acquisition

• Action: Collect 64 co-added scans at a resolution of 4 cm⁻¹ across a range of 4000 to 400 cm⁻¹.

• Causality: Signal-to-noise ratio (SNR) increases with the square root of the number of scans. 64 scans provide the optimal mathematical balance to resolve the weak secondary amine stretch without excessive thermal drift in the detector.

Step 5: ATR Depth Correction (Post-Processing)

• Action: Apply an ATR correction algorithm via the spectrometer's software.

• Causality: ATR spectra inherently exhibit lower relative peak intensities at higher wavenumbers (e.g., the 3310 cm⁻¹ region) compared to transmission spectra due to wavelength-dependent penetration depth. Correction normalizes the spectrum, allowing for accurate 1:1 comparison against standard transmission-based reference libraries.

Spectral Validation Workflow

The following logic tree dictates the analytical decision-making process for validating the synthesized product.

ATR-FTIR decision tree for validating N-Benzyl-3-bromopropan-1-amine against common impurities.

References

• Chemistry LibreTexts. "24.10: Spectroscopy of Amines." Organic Chemistry. Available at:[Link]

• Chemistry LibreTexts. "11.5: Infrared Spectra of Some Common Functional Groups." Organic Chemistry. Available at:[Link]

• Lumen Learning. "Infrared Spectra of Some Common Functional Groups." Organic Chemistry. Available at:[Link]

• Stewart, J. E. "Vibrational Spectra of Primary and Secondary Aliphatic Amines." The Journal of Chemical Physics, AIP Publishing. Available at:[Link]

Safety & Regulatory Compliance

N-Benzyl-3-bromopropan-1-amine proper disposal procedures

Comprehensive Safety and Disposal Protocol for N-Benzyl-3-bromopropan-1-amine

As a laboratory professional, managing the lifecycle of synthetic intermediates is as critical as the synthesis itself. N-Benzyl-3-bromopropan-1-amine (CAS: 70052-93-6) is a bifunctional molecule featuring both a secondary amine and a primary alkyl bromide. Due to its structural properties, it presents specific environmental and toxicological hazards that mandate strict adherence to Environmental Protection Agency (EPA) guidelines for halogenated organic waste.

This guide provides the authoritative, step-by-step operational logic required to safely handle, segregate, and dispose of this compound, ensuring institutional compliance and environmental safety.

Hazard Assessment and Causality

Before executing a disposal plan, it is essential to understand the chemical causality driving the protocol. N-Benzyl-3-bromopropan-1-amine contains a carbon-bromine (C-Br) bond. In the context of waste management, any organic compound containing fluorine, chlorine, bromine, or iodine is classified as a Halogenated Organic Compound [1][2].

Why segregation matters: Halogenated organic wastes must never be mixed with non-halogenated solvents. When incinerated, halogenated compounds generate corrosive acid gases (such as hydrogen bromide, HBr) and, if combusted improperly, can form highly toxic polyhalogenated dioxins and furans[3][4]. Therefore, they must be processed in specialized, regulated hazardous waste incinerators equipped with caustic scrubbers to neutralize acid emissions[3].

Quantitative Data and Waste Classification

The following table summarizes the critical data points required for accurately classifying and labeling this waste stream for Environmental Health and Safety (EHS) processing.

Property / Parameter	Value / Classification	Operational Impact on Disposal
Chemical Name	N-Benzyl-3-bromopropan-1-amine	Must be fully spelled out on all waste manifests; no abbreviations.
CAS Number	70052-93-6	Primary identifier for EHS hazard profiling.
Waste Category	Halogenated Organic Waste	Dictates the specific accumulation container (often color-coded, e.g., green carboys)[1].
Reactivity Profile	Alkylating agent, weak base	Do not combine with strong acids or potent oxidizers in the same waste container[1].
Final Treatment	Liquid Injection / Rotary Kiln Incineration	Requires specialized high-temperature destruction with caustic scrubbing[3].

Step-by-Step Disposal Methodology

To maintain a self-validating safety system, every step of the disposal process must be verifiable and strictly controlled.

Step 1: Personal Protective Equipment (PPE) Verification

• Action: Don a chemically resistant lab coat, safety goggles, and nitrile gloves.

• Rationale: As an alkyl bromide and an amine, the compound poses skin sensitization and irritation risks.

Step 2: Waste Stream Identification & Segregation

• Action: Locate the designated Halogenated Organic Waste container in your Satellite Accumulation Area (SAA).

• Rationale: Mixing this compound into the non-halogenated stream (e.g., standard acetone/ethanol waste) contaminates the entire carboy, drastically increasing disposal costs and violating EPA segregation guidelines[1].

Step 3: Containment and Transfer

• Action: Transfer the chemical (and any associated halogenated reaction solvents like dichloromethane or chloroform) into a chemically compatible container, such as a High-Density Polyethylene (HDPE) carboy[1].

• Rationale: HDPE is highly resistant to both amines and halogenated organics, preventing container degradation and secondary spills.

Step 4: Quantitative Labeling

• Action: Immediately update the composite waste sheet attached to the carboy. Write the exact mass or volume of N-Benzyl-3-bromopropan-1-amine added[1].

• Rationale: Regulated incinerators require precise ratios of halogenated compounds to calculate the necessary Btu/lb (heating value) and the caustic scrubber load required to neutralize the resulting HBr gas[3].

Step 5: EHS Handoff

• Action: Once the SAA container reaches its fill line (typically 80% capacity), seal it and submit a pickup request to your institutional EHS department. Do not attempt to neutralize or treat the chemical at the bench[1][4].

Operational Workflow Visualization

The following diagram illustrates the logical decision-making process for routing N-Benzyl-3-bromopropan-1-amine into the correct disposal infrastructure.

Caption: EHS operational workflow for the segregation, documentation, and destruction of halogenated organic waste.

References

• HAZARDOUS WASTE SEGREGATION. Bucknell University Environmental Health and Safety. Available at:[Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. United States Environmental Protection Agency (EPA). Available at:[Link]

• Review of Alternative Treatment Processes for Halogenated Organic Waste Streams. P2 InfoHouse. Available at: [Link]

• Halogenated Waste Guidelines. University of Akron. Available at:[Link]

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A Senior Application Scientist's Guide to the Safe Handling of N-Benzyl-3-bromopropan-1-amine

As researchers and drug development professionals, our work with novel chemical entities is foundational to discovery. However, this innovation demands an unwavering commitment to safety. This guide provides a comprehensive, field-proven framework for the safe handling, use, and disposal of N-Benzyl-3-bromopropan-1-amine. This protocol is designed to be a self-validating system, moving beyond a simple checklist to explain the causality behind each critical safety measure.

The structure of N-Benzyl-3-bromopropan-1-amine, incorporating a reactive alkyl bromide and a benzylamine moiety, necessitates a stringent and informed approach to safety. Alkyl bromides are known to be reactive, and their vapors can be irritating to the respiratory system and eyes. Direct skin contact can lead to irritation or chemical burns.[1] Therefore, all handling procedures must be designed to minimize any potential for exposure.

Hazard Assessment and Engineering Controls: The First Line of Defense

Before any work begins, a thorough risk assessment is mandatory. The primary routes of exposure for compounds like N-Benzyl-3-bromopropan-1-amine are inhalation, skin contact, and eye contact.[1] Our primary goal is to use engineering controls to create a physically safe workspace, making personal protective equipment (PPE) the final, crucial barrier.

Primary Engineering Control: The Chemical Fume Hood

All manipulations of N-Benzyl-3-bromopropan-1-amine, including weighing, transferring, and reaction setup, must be conducted within a certified chemical fume hood.[1][2] This is non-negotiable. The fume hood's negative pressure environment is critical for preventing the escape of potentially harmful vapors into the laboratory.[3]

Immediate Access to Emergency Equipment

Ensure that a safety shower and an eyewash station are readily accessible and have been recently tested.[1][2] Familiarize yourself with their operation before you begin your work.

Personal Protective Equipment (PPE): Your Essential Barrier

Proper PPE is fundamental to safe handling. The following table outlines the required PPE and the rationale for each selection.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles with side shields (ANSI Z87.1 or EN166 compliant). A full-face shield should be worn over the goggles when handling larger quantities (>50 mL) or during procedures with a high splash potential.[1][2]	Protects against splashes and potential vapors that can cause serious eye irritation or chemical burns.[4][5]
Hand Protection	Chemical-resistant gloves are mandatory. Nitrile gloves are a common choice, but it is crucial to consult a manufacturer's glove compatibility chart.[2][6] Double-gloving is recommended.	Prevents direct skin contact. Alkyl halides can cause skin irritation.[4][5] Always inspect gloves for tears or pinholes before use and practice proper removal techniques to avoid contaminating your hands.
Body Protection	A flame-resistant laboratory coat is required. For tasks with a significant splash risk, a chemically resistant apron should be worn over the lab coat.[1]	Protects the skin from accidental splashes and contamination of personal clothing.[1][3]
Respiratory Protection	Typically not required when all work is conducted within a certified fume hood.[1] However, in the event of a spill or ventilation failure, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[1][7]	Prevents the inhalation of vapors, which can cause respiratory tract irritation.[4][5]

Operational Plan: A Step-by-Step Protocol

This workflow is designed to minimize exposure at every stage of handling.

Workflow for Handling N-Benzyl-3-bromopropan-1-amine

Caption: Workflow for Safe Handling of N-Benzyl-3-bromopropan-1-amine.

Step 1: Pre-Operational Checks

• Don PPE: Put on all required PPE as outlined in the table above.

• Verify Fume Hood: Ensure the fume hood is operational, the sash is at the appropriate height, and the airflow monitor indicates it is functioning correctly.

• Prepare Materials: Assemble all necessary glassware, reagents, and equipment within the fume hood to minimize reaching in and out of the containment area.

Step 2: Handling the Chemical

• Weighing and Transfer: Carefully weigh or measure the required amount of N-Benzyl-3-bromopropan-1-amine in a tared container inside the fume hood. Use a spatula or pipette to avoid generating dust or aerosols.

• Reaction Setup: Slowly add the compound to the reaction vessel. If the reaction is exothermic, ensure a cooling bath is in place.

• Maintain Containment: Keep all containers of the chemical sealed when not in use. Ensure the fume hood sash is kept as low as possible throughout the experiment.

Step 3: Post-Handling Decontamination

• Quenching: If necessary, quench the reaction carefully according to your specific experimental protocol.

• Cleaning: Decontaminate any glassware that has come into contact with the chemical by rinsing with an appropriate solvent (e.g., acetone) inside the fume hood. Collect these rinses as hazardous waste.

• Surface Cleaning: Wipe down the interior surfaces of the fume hood with an appropriate solvent and then soap and water.

Emergency Procedures: Planning for the Unexpected

Spill Management In the event of a spill, your immediate actions are critical.

• Evacuate and Alert: If the spill is large or outside of the fume hood, evacuate the immediate area and alert your colleagues and the lab supervisor.

• Containment (for small spills inside a fume hood):

  • Ensure you are wearing the appropriate PPE.

  • Absorb the spill with an inert material such as vermiculite, dry sand, or earth.[8][9] Do not use combustible materials like paper towels as the primary absorbent.

  • Collect the absorbed material using non-sparking tools and place it into a sealed, labeled container for hazardous waste disposal.[3][8]

  • Decontaminate the spill area as described above.

Exposure Response

• Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes while removing contaminated clothing.[5][10] Seek medical attention.[5][10]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5][10] Seek immediate medical attention.[5][10]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[4][8]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[4]

Disposal Plan: Ensuring Environmental Responsibility

Improper disposal of halogenated compounds can cause significant environmental harm.[1]

Waste Segregation and Collection

• Designated Waste Container: All waste containing N-Benzyl-3-bromopropan-1-amine, including reaction residues, contaminated solvents, and spill cleanup materials, must be collected in a designated, properly labeled hazardous waste container.

• Labeling: The container must be clearly labeled as "Halogenated Organic Waste" and list the chemical constituents.

• Storage: Store the sealed waste container in a secondary containment bin within a ventilated area, away from incompatible materials, while awaiting pickup by your institution's Environmental Health and Safety (EHS) department.[2][9]

Final Disposal The only acceptable method for the disposal of this chemical is through a licensed and approved hazardous waste disposal company.[9] Never pour this chemical down the drain or dispose of it in the regular trash.[10]

By adhering to this comprehensive guide, you can effectively mitigate the risks associated with handling N-Benzyl-3-bromopropan-1-amine, ensuring your safety and the integrity of your research environment.

References

• Alkyl Bromides. (2017, March 15). Lanxess.
• A Technical Guide to the Safety and Handling of Deuterated Long-Chain Alkyl Bromides. (2025). Benchchem.
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• Safety Data Sheet - Benzyl 3-Bromopropyl Ether. (2025, October 29). Tokyo Chemical Industry.
• Safety Data Sheet - Bromocyclobutane. (2019, September 10). Spectrum Chemical.
• Safety Data Sheet - Benzylamine. (2025, November 6). Sigma-Aldrich.
• Safety Data Sheet - Benzyl 3-bromopropyl ether. (2025, December 19). Fisher Scientific.
• Safety Data Sheet - 3-Bromopropylamine hydrobromide. (2025, December 18). Fisher Scientific.
• Acetyl Bromide Hazard Summary. New Jersey Department of Health.
• N-BENZYL-3-BROMOPROPANAMIDE — Chemical Substance Information. NextSDS.
• CleanSpace HALO Powered Respirator. CleanSpace Technology.
• Safety Data Sheet - 1-Bromo-3-phenylpropane. (2025, September 5). Thermo Fisher Scientific.
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• Safety Data Sheet - 3,5-Bis[3,5-bis(benzyloxy)benzyloxy]benzyl Bromide. (2025, February 11). TCI Chemicals.
• Safety Data Sheet - 3-Bromo-1-propyne. (2025, June 9). Wako Pure Chemical Corporation.
• 3-Bromopropylamine hydrobromide SDS, 5003-71-4 Safety Data Sheets. ECHEMI.
• Glove Compatibility. CP Lab Safety.
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• 3.6 Respirators. Cornell University Environmental Health and Safety.
• 3M Respirator Selection Guide. 3M.
• Chemical Resistance Guide. Columbia University Research.
• Safe Disposal of 3-Bromopropanal: A Procedural Guide for Laboratory Professionals. (2025). Benchchem.
• Ansell Chemical Resistance Glove Chart. University of California, Santa Barbara Environmental Health and Safety.
• Chemical Glove Selection Guide. Fisher Scientific.
• Gloves Chemical Resistance Chart. Gloves By Web.
• Material Safety Data Sheet - Benzyl bromide, 98%. (2006, March 28). Cole-Parmer.
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